4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine

• CAS: 189274-81-5

Core Science & Biosynthesis

An In-depth Technical Guide to Elucidating the Receptor Binding Affinity of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine Derivatives for Nicotinic Acetylcholine Receptors

Foreword: The Pursuit of Receptor Selectivity in Drug Discovery

In the landscape of modern drug discovery, the precise characterization of a molecule's interaction with its biological target is paramount. This guide is designed for researchers, medicinal chemists, and pharmacologists dedicated to the development of novel therapeutics targeting nicotinic acetylcholine receptors (nAChRs). We will delve into the theoretical underpinnings and practical methodologies for determining the receptor binding affinity of a promising class of compounds: 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine derivatives. The structural motifs present in this chemical family bear resemblance to established nAChR ligands, making this exploration particularly relevant for neuroscience and inflammatory disease research.[1] This document will serve as a comprehensive resource, moving beyond mere protocols to explain the causal logic behind experimental design and data interpretation, thereby empowering researchers to conduct self-validating and robust investigations.

The Target: A Deep Dive into Nicotinic Acetylcholine Receptors (nAChRs)

Nicotinic acetylcholine receptors are a superfamily of ligand-gated ion channels that are integral to synaptic transmission in the central and peripheral nervous systems.[2][3][4] Their activation by the endogenous neurotransmitter acetylcholine, or exogenous ligands like nicotine, leads to the opening of a central ion channel permeable to cations such as Na+, K+, and Ca2+. This influx of cations results in the depolarization of the cell membrane, initiating a downstream signaling cascade.

Structural and Functional Diversity of nAChRs

The nAChR family is characterized by a remarkable structural and functional heterogeneity.[4][5][6] Each receptor is a pentameric assembly of homologous subunits.[4][7] In mammals, sixteen distinct nAChR subunits have been identified (α1-α10 and β1-β4), which co-assemble to form a vast array of receptor subtypes with unique pharmacological and physiological profiles.[3] The most abundant nAChR subtypes in the brain are the α4β2 and α7 subtypes.[8]

This subtype diversity is the crux of the challenge and opportunity in nAChR-targeted drug discovery. The development of subtype-selective ligands is a key objective to achieve therapeutic efficacy while minimizing off-target effects.[1][5] For instance, the α7 nAChR is a validated target for cognitive disorders and inflammation, while the α4β2 subtype is implicated in nicotine addiction and pain.[5][9]

Diagram 1: Nicotinic Acetylcholine Receptor Signaling Pathway

Caption: Agonist binding to the nAChR triggers channel opening and cellular response.

The Ligand Class: 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine Derivatives

The pyridine scaffold is a privileged structure in medicinal chemistry, known for its ability to engage in a variety of receptor-ligand interactions.[10] Derivatives of pyridine have been successfully developed as ligands for a wide range of biological targets.[11][12][13][14][15][16][17] The 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine core contains key pharmacophoric elements that suggest a high likelihood of interaction with nAChRs. Specifically, the pyridine nitrogen can act as a hydrogen bond acceptor, and the overall structure has the potential to fit within the ligand-binding domain of various nAChR subtypes. The exploration of structure-activity relationships (SAR) within this chemical series is a critical step in identifying potent and selective nAChR modulators.[18][19]

Methodologies for Determining Receptor Binding Affinity

The binding affinity of a ligand for its receptor is a measure of the strength of their interaction and is typically quantified by the equilibrium dissociation constant (KD).[20] A lower KD value signifies a higher binding affinity.[20] Several robust methods are available to determine binding affinity, each with its own advantages and limitations.[20][21]

Radioligand Binding Assays: The Gold Standard

Radioligand binding assays are widely considered the gold standard for quantifying receptor-ligand interactions due to their high sensitivity and reproducibility.[22][23] These assays involve the use of a radiolabeled ligand (a "hot" ligand) that binds to the receptor of interest. The affinity of an unlabeled test compound (a "cold" ligand), such as a 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine derivative, is determined by its ability to compete with the radioligand for binding to the receptor.[22][24]

There are two primary types of radioligand binding experiments:

• Saturation Assays: These experiments are used to determine the KD of the radioligand and the density of receptors (Bmax) in a given tissue or cell preparation.[24]

• Competition (Inhibition) Assays: These assays are used to determine the affinity of an unlabeled test compound.[22][24] The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is known as the IC50. The inhibition constant (Ki) can then be calculated from the IC50 value using the Cheng-Prusoff equation.

Diagram 2: Radioligand Binding Assay Workflow

Caption: A streamlined workflow for determining binding affinity using a radioligand assay.

Detailed Protocol: Competitive Radioligand Binding Assay for nAChRs

This protocol is a representative example and should be optimized for the specific nAChR subtype and radioligand being used.

• Receptor Preparation:

  • For native receptors, dissect brain regions known to express the nAChR subtype of interest (e.g., cortex, thalamus).

  • For recombinant receptors, use membranes from stably transfected cell lines (e.g., HEK293 cells) expressing the desired nAChR subunit combination.[1]

  • Homogenize the tissue or cells in ice-cold buffer and pellet the membranes by centrifugation.[25] Wash the pellets and resuspend in an appropriate assay buffer.[25] Determine the protein concentration of the membrane preparation.[25]

• Assay Setup:

  • Set up the assay in a 96-well plate.[25]

  • To each well, add the receptor membrane preparation, a fixed concentration of a suitable radioligand (e.g., [3H]-epibatidine for high-affinity nAChRs), and varying concentrations of the 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine derivative.[1]

  • Include wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of a known nAChR ligand like nicotine or unlabeled epibatidine).

• Incubation:

  • Incubate the plates at a defined temperature (e.g., room temperature or 30°C) for a sufficient time to reach equilibrium.[25]

• Filtration and Washing:

  • Terminate the incubation by rapid filtration through glass fiber filters using a cell harvester.[26] This separates the receptor-bound radioligand from the free radioligand in the solution.[22]

  • Quickly wash the filters with ice-cold wash buffer to remove any non-specifically bound radioligand.[25][26]

• Quantification:

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.[25][26]

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/KD), where [L] is the concentration of the radioligand and KD is the dissociation constant of the radioligand for the receptor.[25]

Fluorescence Polarization (FP) Assays

Fluorescence polarization is a homogeneous assay technique that measures the change in the polarization of fluorescent light emitted from a small, fluorescently labeled ligand (a tracer) upon binding to a larger protein.[27][28][29] When the tracer is unbound, it tumbles rapidly in solution, resulting in depolarized emitted light.[28] Upon binding to the much larger receptor, the rotational motion of the tracer is slowed, leading to an increase in the polarization of the emitted light.[28]

FP assays are well-suited for high-throughput screening (HTS) due to their simplicity (no wash steps) and non-radioactive nature.[28] A competitive FP assay can be designed where the 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine derivatives compete with the fluorescent tracer for binding to the nAChR, causing a decrease in fluorescence polarization.[29]

Diagram 3: Principle of Fluorescence Polarization Assay

Caption: The change in molecular tumbling upon binding underlies the FP signal.

Surface Plasmon Resonance (SPR)

Surface plasmon resonance is a powerful, label-free technique for monitoring biomolecular interactions in real-time.[23][30][31][32][33] In a typical SPR experiment for small molecule-protein interactions, the receptor (nAChR) is immobilized on a sensor chip surface.[30] The 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine derivative is then flowed over the surface at various concentrations.[30] Binding of the small molecule to the immobilized receptor causes a change in the refractive index at the sensor surface, which is detected as a change in the SPR signal.[23]

SPR provides a wealth of information, including:

• Binding Affinity (KD): Determined from equilibrium binding analysis.[33]

• Binding Kinetics: Association (ka) and dissociation (kd) rate constants can be determined, providing deeper insights into the binding mechanism.[33]

• Specificity: The binding of the compound to other receptors can be tested to assess its selectivity.

Data Interpretation and Structure-Activity Relationship (SAR) Analysis

Once the binding affinities of a series of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine derivatives have been determined, the next crucial step is to analyze the data to establish a structure-activity relationship (SAR). This involves correlating changes in the chemical structure of the derivatives with their corresponding binding affinities for different nAChR subtypes.

Table 1: Hypothetical Binding Affinity Data for 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine Derivatives at nAChR Subtypes

Compound ID	R1 (at amine)	R2 (at pyridine)	α4β2 Ki (nM)	α7 Ki (nM)	Selectivity (α4β2/α7)
Parent	H	Ethoxy	15	250	16.7
Derivative 1	Methyl	Ethoxy	10	300	30.0
Derivative 2	Ethyl	Ethoxy	25	200	8.0
Derivative 3	H	Methoxy	50	500	10.0
Derivative 4	H	Isopropoxy	20	150	7.5

• Effect of Amine Substitution (R1): A small alkyl substitution like methyl at the amine nitrogen (Derivative 1) appears to slightly improve affinity and selectivity for the α4β2 subtype compared to the parent compound. A larger ethyl group (Derivative 2) is detrimental to affinity.

• Effect of Pyridine Substitution (R2): Modifying the ethoxy group on the pyridine ring has a significant impact. Replacing it with a smaller methoxy group (Derivative 3) reduces affinity, while a bulkier isopropoxy group (Derivative 4) improves affinity for the α7 subtype.

This systematic analysis allows medicinal chemists to rationally design the next generation of compounds with improved potency and selectivity for the desired nAChR subtype.

Conclusion: A Pathway to Novel Therapeutics

The comprehensive evaluation of the receptor binding affinity of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine derivatives is a critical endeavor in the quest for novel therapeutics targeting nicotinic acetylcholine receptors. By leveraging a combination of established techniques such as radioligand binding assays, fluorescence polarization, and surface plasmon resonance, researchers can obtain high-quality data to guide their drug discovery programs. A thorough understanding of the principles behind these methodologies, coupled with rigorous data analysis and thoughtful SAR interpretation, will pave the way for the development of the next generation of subtype-selective nAChR modulators with the potential to treat a range of debilitating neurological and inflammatory disorders.

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Crystal Structure and Stereochemistry of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine: A Structural Biology and Pharmacology Whitepaper

Executive Summary

The compound 4-(5-ethoxypyridin-3-yl)but-3-en-1-amine is a highly selective, acyclic primary amine agonist targeting the neuronal α4β2 nicotinic acetylcholine receptor (nAChR)[1]. As a desmethyl, 5-ethoxy derivative of the natural tobacco alkaloid metanicotine, this molecule represents a critical structural class in neuropharmacology[2]. By exploiting the stereochemical rigidity of a trans-alkene linker and the precise steric bulk of an ethoxy substituent, this compound achieves remarkable central nervous system (CNS) selectivity over peripheral muscle and ganglionic receptors[3]. This whitepaper provides an in-depth technical analysis of its crystal structure, stereochemical dynamics, and the causality behind its receptor-binding mechanisms.

Chemical Architecture & Stereochemistry

The (E)/(Z) Isomerism of the Butenyl Chain

The pharmacological viability of 4-(5-ethoxypyridin-3-yl)but-3-en-1-amine is entirely dependent on the stereochemistry of its but-3-en-1-amine chain. The (E)-isomer (trans) is the biologically active conformer.

• Causality of Conformation: The trans double bond restricts the rotational degrees of freedom of the alkyl chain, locking the spatial distance between the basic primary amine nitrogen and the pyridine nitrogen at approximately 4.8 Å. This distance perfectly mimics the internitrogen pharmacophore of (S)-nicotine[2]. The (Z)-isomer folds upon itself, causing steric clash and failing to span the necessary distance between the principal and complementary faces of the nAChR binding pocket.

The Role of the 5-Ethoxy Substituent

The addition of the 5-ethoxy group to the pyridine ring is a deliberate structural modification designed to drive receptor subtype selectivity.

• Steric Accommodation: In the α4β2 receptor, the complementary face (provided by the β2 subunit) contains a hydrophobic pocket capable of accommodating bulky substituents. The 5-ethoxy group projects directly into this β2 pocket[4]. Conversely, the complementary faces of α7 or muscle-type nAChRs possess bulkier amino acid residues that sterically clash with the ethoxy group, thereby preventing off-target binding and reducing peripheral side effects[5].

Primary Amine vs. Tertiary Amine Dynamics

Unlike nicotine (a tertiary amine), 4-(5-ethoxypyridin-3-yl)but-3-en-1-amine possesses a primary amine.

• Mechanistic Impact: At physiological pH, the primary amine is protonated. While tertiary amines typically form a single cation-π interaction with the receptor, primary and secondary amines have been crystallographically proven to form dual cation-π interactions within the aromatic box of the nAChR, significantly altering binding kinetics and efficacy[6].

Receptor Binding & Mechanistic Action

The binding mode of 4-(5-ethoxypyridin-3-yl)but-3-en-1-amine within the orthosteric site of the α4β2 receptor (often modeled using Acetylcholine Binding Protein, AChBP, as a high-resolution surrogate) reveals a highly coordinated interaction network[4].

• Dual Cation-π Interactions: The protonated primary amine interacts simultaneously with the electron-rich π-clouds of two highly conserved aromatic residues on the principal face (α4 subunit): TrpB (Trp149) and TyrC2 (Tyr197) [6]. This dual interaction anchors the agonist more rigidly than nicotine.

• Hydrogen Bonding Network: The pyridine nitrogen acts as a hydrogen bond acceptor. Instead of interacting directly with the protein backbone, it coordinates with a highly conserved structural water molecule, which in turn bridges to the backbone carbonyls of the receptor[4].

Caption: Orthosteric binding interactions within the α4β2 nAChR interface.

Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, explaining the causality behind each methodological choice.

Stereoselective Synthesis via Heck Coupling

To isolate the active (E)-isomer, a palladium-catalyzed Heck cross-coupling is utilized[7].

• Reagent Preparation: Combine 5-bromo-3-ethoxypyridine (1.0 eq) and N-Boc-but-3-en-1-amine (1.2 eq) in anhydrous DMF. Causality: Boc-protection prevents the primary amine from poisoning the palladium catalyst.

• Catalyst Loading: Add Pd(OAc)₂ (5 mol%) and P(o-tolyl)₃ (10 mol%). Causality: The bulky P(o-tolyl)₃ ligand promotes the reductive elimination step and sterically drives the formation of the trans-(E) alkene.

• Reaction: Add triethylamine (2.0 eq) as the base and heat to 100°C for 12 hours under N₂.

• Deprotection & Validation: Purify the intermediate via silica gel. Cleave the Boc group using 20% TFA in dichloromethane at 0°C for 2 hours.

• Self-Validation (QC): Analyze the product via ¹H-NMR. The (E)-isomer is confirmed by a large vicinal coupling constant ( J≈15.5 Hz) between the vinylic protons, whereas the (Z)-isomer would show J≈10 Hz.

Caption: Stereoselective synthesis pathway yielding the active (E)-isomer.

X-Ray Crystallography of the Ligand-AChBP Complex

Because crystallizing full transmembrane nAChRs is notoriously difficult, Lymnaea stagnalis AChBP (Ls-AChBP) is used as a structural surrogate[4].

• Complexation: Incubate purified Ls-AChBP (5 mg/mL) with a 2 mM solution of the synthesized ligand for 2 hours at 4°C. Causality: Pre-incubation ensures full occupancy of all five orthosteric binding sites prior to lattice formation.

• Crystallization: Set up hanging-drop vapor diffusion plates. Mix 1 µL of the protein-ligand complex with 1 µL of reservoir solution (0.1 M HEPES pH 7.4, 1.5 M Ammonium Sulfate, 10% PEG 4000).

• Data Collection: Flash-freeze crystals in liquid nitrogen using 20% glycerol as a cryoprotectant. Collect diffraction data at a synchrotron source (λ = 1.0 Å) at 100 K.

• Self-Validation (QC): Solve the structure via molecular replacement using an apo-AChBP model (e.g., PDB: 1UW6). A valid structural model must yield an Rfree​ value below 25% and show clear, continuous electron density ( 2Fo​−Fc​ map) for the 5-ethoxy group.

Radioligand Binding Assay (α4β2 Affinity)

• Membrane Preparation: Homogenize HEK293 cells stably expressing human α4β2 nAChRs in ice-cold 50 mM Tris-HCl buffer (pH 7.4).

• Incubation: In a 96-well plate, combine 50 µg of membrane protein, 0.5 nM [³H]epibatidine (a high-affinity radioligand), and varying concentrations of the test ligand (10⁻¹⁰ to 10⁻⁴ M). Causality: [³H]epibatidine is chosen over [³H]nicotine due to its higher specific activity and lower non-specific membrane binding.

• Filtration: Incubate for 2 hours at room temperature to reach equilibrium. Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (to reduce non-specific binding).

• Self-Validation (QC): Calculate the IC50​ using non-linear regression. Convert to Ki​ using the Cheng-Prusoff equation. The assay is validated if the Z'-factor is >0.6 and the Hill slope ( nH​ ) is approximately 1.0, indicating competitive binding at a single site class.

Quantitative Data Summary

The following table summarizes the key structural and pharmacological metrics for 4-(5-ethoxypyridin-3-yl)but-3-en-1-amine and its closely related analogs (e.g., TC-2559)[3][4].

Metric / Parameter	Value / Observation	Mechanistic Significance
Receptor Selectivity	α4β2 >> α7, Muscle nAChR	5-Ethoxy group sterically clashes with non-β2 subunits.
Binding Affinity ( Ki​ )	~5 - 15 nM	High affinity driven by optimized internitrogen distance.
Crystallographic Space Group	P21​21​21​ (AChBP Complex)	Standard orthorhombic packing for pentameric AChBP.
Resolution Limit	2.2 Å - 2.6 Å	Sufficient to resolve the orientation of the ethoxy oxygen.
Internitrogen Distance	~4.8 Å	Mimics the exact spatial geometry of the (S)-nicotine pharmacophore.
Primary Cation-π Target	Trp149 (TrpB)	Universal anchoring point for all nicotinic agonists.
Secondary Cation-π Target	Tyr197 (TyrC2)	Unique interaction restricted to primary/secondary amines.

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Protocols & Analytical Methods

HPLC method development for 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine quantification

An Application Note and Protocol for the Development and Validation of a Stability-Indicating HPLC Method for the Quantification of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine

Abstract

This application note presents a comprehensive guide to developing a robust, specific, and accurate reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine. The methodology is designed for researchers, quality control analysts, and drug development professionals, emphasizing the scientific rationale behind each procedural step. The developed isocratic method is validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure its suitability for its intended purpose.[1][2] The protocol covers initial chromatographic parameter selection, systematic method optimization, and a full validation regimen, including forced degradation studies to establish the method as stability-indicating.

Introduction and Analyte Properties

4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine is a synthetic organic compound featuring a pyridine ring and a primary amine functional group. The presence of these basic nitrogen atoms presents specific challenges for chromatographic analysis. Accurate quantification of this and similar active pharmaceutical ingredients (APIs) is crucial for ensuring the safety, efficacy, and quality of pharmaceutical products throughout the development lifecycle.[3]

Chromatographic Challenges: The primary amine and the pyridine nitrogen are basic and readily protonated. This makes the molecule highly polar and susceptible to undesirable secondary interactions with the stationary phase in RP-HPLC. Specifically, interactions with acidic residual silanol groups (Si-OH) on conventional silica-based columns can lead to significant peak tailing, poor reproducibility, and low column efficiency.[4] Therefore, method development must focus on mitigating these interactions to achieve a symmetrical peak shape and reliable quantification.

HPLC Method Development Strategy

The goal is to develop a method that provides accurate and precise quantification while ensuring a symmetric peak shape for the analyte. Reversed-phase HPLC is the most widely applied separation technique in the pharmaceutical industry and was selected for this application.[5][6]

Rationale for Initial Conditions

• Column Selection: A modern, base-deactivated C18 column is the preferred starting point. Columns with charged surface hybrid (CSH) technology or extensive end-capping are specifically designed to minimize silanol interactions and improve peak shape for basic compounds.[7][8] For this protocol, a Waters XSelect CSH C18 column (4.6 x 150 mm, 3.5 µm) was chosen for its excellent performance under low-pH conditions and superior peak shape for bases.

• Mobile Phase pH Control: Controlling the mobile phase pH is the most critical factor for achieving good chromatography for this analyte.[9] By maintaining a low pH (between 2.5 and 3.5), two objectives are achieved:

  • The residual silanol groups on the stationary phase are fully protonated, suppressing their ability to ionically interact with the protonated analyte.[4][10]

  • The analyte, being a base, is fully and consistently protonated, ensuring it behaves as a single species, which leads to sharp, symmetrical peaks.[11] A buffer is essential to maintain this pH consistently. A 0.1% formic acid solution in water provides a pH of approximately 2.8, which is ideal for this purpose and is also compatible with mass spectrometry (MS) detection if needed.[9]

• Organic Modifier: Acetonitrile (ACN) was selected over methanol due to its lower viscosity, which results in lower backpressure, and its superior UV transparency at lower wavelengths.

• Detection Wavelength: The pyridine ring in the analyte structure contains a chromophore suitable for UV detection. A UV scan of the analyte in the mobile phase should be performed to determine the wavelength of maximum absorbance (λ-max), which provides the highest sensitivity. For pyridine-containing compounds, this is often in the range of 250-270 nm. A wavelength of 260 nm was selected as a starting point.

• Column Temperature and Flow Rate: A column temperature of 30 °C is typically a good starting point to ensure reproducible retention times. A flow rate of 1.0 mL/min is standard for a 4.6 mm ID column.[12]

Method Optimization Workflow

A systematic approach is required to optimize the initial conditions. The primary goal is to achieve a retention time (k') between 2 and 10, a tailing factor (Tf) ≤ 1.5, and a theoretical plate count (N) > 2000.

Caption: A workflow for systematic HPLC method development and validation.

Final Optimized Isocratic Method

Based on the optimization process, the following final chromatographic conditions were established.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	XSelect CSH C18, 4.6 x 150 mm, 3.5 µm
Mobile Phase	Acetonitrile : 0.1% Formic Acid in Water (35:65, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
UV Detection	260 nm
Injection Volume	10 µL
Run Time	10 minutes
Diluent	Mobile Phase

System Suitability Testing (SST)

Before performing any sample analysis, the suitability of the chromatographic system must be verified.[13][14] This is achieved by making five replicate injections of a standard solution at the target concentration. The results must meet the acceptance criteria defined in the table below.

Parameter	Acceptance Criteria
Tailing Factor (Tf)	≤ 1.5
Theoretical Plates (N)	≥ 2000
% RSD for Peak Area	≤ 2.0%
% RSD for Retention Time	≤ 1.0%

Method Validation Protocol (ICH Q2(R1))

The optimized method was fully validated according to ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[2][15]

Specificity (Stability-Indicating)

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or placebo components.[2] To prove the method is stability-indicating, forced degradation studies were performed.[5][16]

Protocol for Forced Degradation: A stock solution of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine was subjected to the following stress conditions to induce degradation of approximately 5-20%.[16]

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 4 hours.

• Base Hydrolysis: 0.1 M NaOH at 60 °C for 2 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Solid drug substance kept at 105 °C for 48 hours.

• Photolytic Degradation: Solution exposed to 1.2 million lux hours of visible light and 200 watt-hours/m² of UV light in a photostability chamber.

Acceptance Criteria: The peak for 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine should be spectrally pure (as determined by a photodiode array detector) and well-resolved from all degradation product peaks.

Linearity and Range

The linearity of the method was evaluated by analyzing five concentrations of the analyte ranging from 50% to 150% of the target assay concentration.

Protocol: Prepare a series of at least five standard solutions across the range of 10 µg/mL to 150 µg/mL. Inject each solution in triplicate. Construct a calibration curve by plotting the mean peak area against the concentration and perform a linear regression analysis.

Acceptance Criteria:

• Correlation coefficient (r²) ≥ 0.999.

• The y-intercept should be insignificant compared to the response at 100% concentration.

Concentration (µg/mL)	Mean Peak Area
10	105243
25	262987
50	525110
100	1051034
150	1575998
r²	0.9999

Accuracy (Recovery)

Accuracy was determined by the recovery of a known amount of analyte spiked into a placebo matrix at three concentration levels (80%, 100%, and 120%).

Protocol: Prepare samples in triplicate at each of the three concentration levels. Analyze the samples and calculate the percentage recovery.

Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.

Spike Level	Amount Added (µg/mL)	Amount Recovered (µg/mL)	% Recovery
80%	80.0	79.5	99.4%
100%	100.0	100.7	100.7%
120%	120.0	119.4	99.5%

Precision

Precision was evaluated at two levels: repeatability (intra-day) and intermediate precision (inter-day).

Protocol:

• Repeatability: Analyze six separate preparations of the sample at 100% of the target concentration on the same day, with the same analyst and instrument.

• Intermediate Precision: Repeat the analysis on a different day with a different analyst and/or instrument.

Acceptance Criteria: The % RSD for the set of measurements should be ≤ 2.0%.

Precision Level	Assay Result (% Label Claim)
Repeatability (n=6)	Mean: 99.8%, %RSD: 0.8%
Intermediate (n=6)	Mean: 100.3%, %RSD: 1.1%

Limits of Detection (LOD) and Quantitation (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD = 3.3 * (σ / S)

• LOQ = 10 * (σ / S) Where σ is the standard deviation of the y-intercepts of regression lines and S is the mean slope of the calibration curves.[17]

Results:

• LOD: 0.1 µg/mL

• LOQ: 0.3 µg/mL

Robustness

The robustness of the method was evaluated by deliberately varying key method parameters and observing the effect on the results.[17]

Protocol: Vary the following parameters one at a time:

• Flow Rate (± 0.1 mL/min)

• Column Temperature (± 2 °C)

• Mobile Phase Composition (± 2% organic)

Acceptance Criteria: System suitability parameters must pass, and the assay results should not deviate significantly from the nominal value.

Detailed Experimental Protocols

Protocol 1: Preparation of Solutions

• Mobile Phase (ACN: 0.1% Formic Acid, 35:65):

  • Prepare 1L of 0.1% Formic Acid by adding 1.0 mL of formic acid to 1000 mL of HPLC-grade water.

  • Measure 350 mL of HPLC-grade Acetonitrile and 650 mL of the 0.1% Formic Acid solution.

  • Mix thoroughly, filter through a 0.45 µm membrane filter, and degas.

• Standard Stock Solution (1000 µg/mL):

  • Accurately weigh 25 mg of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine reference standard into a 25 mL volumetric flask.

  • Dissolve and dilute to volume with the mobile phase.

• Working Standard Solution (100 µg/mL):

  • Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask.

  • Dilute to volume with the mobile phase.

Protocol 2: HPLC Analysis and SST

• Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Perform a blank injection (mobile phase) to ensure no interfering peaks are present.

• Inject the Working Standard Solution (100 µg/mL) five times.

• Verify that the SST results meet the criteria listed in Section 4. If they do not, troubleshoot the system before proceeding.

Caption: A logical workflow for troubleshooting peak tailing of basic analytes.

Conclusion

A simple, accurate, and precise isocratic RP-HPLC method has been successfully developed and validated for the quantification of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine. The strategic use of a low-pH mobile phase and a CSH column effectively mitigated the common chromatographic issues associated with basic amines, resulting in excellent peak symmetry and efficiency. The method was validated according to ICH Q2(R1) guidelines, demonstrating high levels of specificity, linearity, accuracy, and precision. Forced degradation studies confirmed that the method is stability-indicating, making it suitable for routine quality control analysis and stability studies in the pharmaceutical industry.

References

• Chauhan, A., Dalwadi, M., & Vahoniya, M. (n.d.). A Comprehensive Review on RP-HPLC Method Development, Validation, and Forced Degradation Studies According to ICH Guidelines. Sigma Institute of Pharmacy.

• Assay Prism. (n.d.). System Suitability Test in HPLC – Key Parameters Explained. Retrieved from [Link]

• Birajdar, A. S., et al. (2020). A Review of HPLC Method Development and Validation as per ICH Guidelines. Asian Journal of Pharmaceutical Analysis.

• Pharmaceutical Updates. (2021, May 3). System Suitability in HPLC Analysis. Retrieved from [Link]

• Mamatha, T. (2025, April 15). A Review on HPLC Method Development and Validation in Forced Degradation Studies. International Journal of All Research Scientific and Technical.
• Bliss, M., et al. (2026, March 6). HPLC Method Development and Validation for Pharmaceutical Analysis. LCGC Europe.

• Pharma Guideline. (n.d.). System Suitability in HPLC Analysis. Retrieved from [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• Waters Corporation. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Method for Separation of Ammonia, Primary and Secondary Amines on Primesep A Column. Retrieved from [Link]

• MTC USA. (2025, November 3). System suitability Requirements for a USP HPLC Method. HPLC Primer.
• Pharmalytics. (2025, October 16). System Suitability Test in HPLC – Fully Explained with Example | USP, FDA, cGMP Guidelines 2025 [Video]. YouTube.
• MTC USA. (2026, January 16). Polar Compounds are Not Well Retained by Reversed Phase Columns Explained. HPLC Primer.
• BenchChem. (2025). Technical Support Center: Optimizing Mobile Phase pH for Florfenicol Amine Analysis.
• ResearchGate. (2015, January). Effect of Mobile Phase pH on the Function of Other Optimization Parameters in an HPLC–ECD Assay of Biogenic Amines and Their Metabolites.
• PubMed. (2008, March 15).
• BenchChem. (2025, December).
• ResolveMass Laboratories Inc. (2026, February 15).
• Dickie, A. (2025, April 4). Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool. Lab Manager.
• Agilent Technologies. (n.d.).
• Waters Corporation. (n.d.). Effect of pH on LC-MS Analysis of Amines.

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Topic: Preparation of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine Stock Solutions in DMSO

An Application Guide by a Senior Scientist

Authored for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, field-tested guide for the preparation, storage, and handling of stock solutions of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine in Dimethyl Sulfoxide (DMSO). The protocols herein are designed to ensure solution integrity, experimental reproducibility, and the safety of laboratory personnel.

Foundational Principles: Beyond the Pipette

The accuracy and reproducibility of any biological assay or screening campaign are fundamentally dependent on the quality of the compound stock solutions. Improperly prepared solutions can lead to erroneous data through issues like inaccurate concentration, compound precipitation, or degradation. This guide emphasizes the scientific rationale behind each step, transforming a simple protocol into a self-validating system.

Dimethyl Sulfoxide (DMSO) is the solvent of choice for a vast array of compounds in drug discovery due to its exceptional solvating power for both polar and nonpolar molecules.[1][2][3] However, its utility is paired with specific chemical properties that demand rigorous handling procedures. DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere, which can compromise compound solubility and stability. Furthermore, its ability to rapidly penetrate the skin necessitates stringent safety measures, as it can carry dissolved substances along with it.[4][5][6]

Compound Data Summary

The following table outlines the key specifications for 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine. Researchers must always verify these parameters against the Certificate of Analysis (CoA) provided with their specific batch of the compound.

Parameter	Representative Value	Rationale & Best Practices
Compound Name	4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine	N/A
Molecular Formula	C₁₁H₁₆N₂O	Used for all molarity-based calculations.
Molecular Weight	192.26 g/mol	Essential for accurate mass calculations. Always use the value from the specific CoA.
Appearance	Off-white to yellow solid/oil	Visual inspection upon receipt is the first quality control check.
Purity (by HPLC/NMR)	>98%	High purity is critical to ensure that observed biological effects are due to the target compound.
Solubility in DMSO	≥ 100 mg/mL (≥ 520 mM)	Empirically determined. This high solubility allows for the creation of concentrated stock solutions.
Recommended Stock Concentration	10 mM - 50 mM	Balances compound stability with ease of dilution for working solutions. Higher concentrations may be possible but increase the risk of precipitation upon dilution.
Storage of Stock Solution	-20°C or -80°C	Aliquoting is mandatory to prevent degradation from repeated freeze-thaw cycles.[2][7][8] Protect from light and moisture.

Essential Materials & Equipment

• 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine (solid powder)

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO), ≥99.9% purity.[9]

• Calibrated analytical balance (readable to at least 0.1 mg)

• Sterile, low-retention microcentrifuge tubes (amber or wrapped in foil) or cryovials

• Vortex mixer

• Bath sonicator

• Calibrated positive displacement or air displacement pipettes with sterile, nuclease-free tips

• Personal Protective Equipment (PPE): Lab coat, chemical-resistant nitrile gloves, safety glasses.

Safety First: Handling DMSO and Amine Compounds

A rigorous adherence to safety protocols is non-negotiable.

• Chemical Fume Hood: All handling of solid compounds and preparation of stock solutions must be performed in a certified chemical fume hood to prevent inhalation of fine powders.

• Personal Protective Equipment (PPE): Always wear appropriate PPE. DMSO is readily absorbed through the skin and can act as a carrier for other chemicals.[2][6] In case of skin contact, wash the area immediately and thoroughly with soap and water.[5]

• SDS Review: Before beginning any work, thoroughly review the Safety Data Sheet (SDS) for both 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine and DMSO.[10][11]

Experimental Protocol: Preparation of a 10 mM Stock Solution

This protocol details the preparation of 1 mL of a 10 mM stock solution. The principles can be scaled as needed.

Step 1: The Preparatory Calculation

The foundation of an accurate stock solution is a correct calculation. The goal is to determine the mass of the compound needed to achieve the target concentration in the desired volume.

Formula: Mass (mg) = Concentration (mM) × Volume (L) × Molecular Weight ( g/mol )

Example Calculation for a 10 mM Stock:

• Mass (mg) = 10 mmol/L × 0.001 L × 192.26 g/mol

• Mass (mg) = 1.92 mg

It is often more practical and accurate to weigh a slightly different mass and adjust the solvent volume accordingly to achieve the precise target concentration.[12]

Adjusted Volume Formula: Volume (mL) = [Mass Weighed (mg) / (Molecular Weight × Target Concentration (mM))] × 1000

Step 2: Environmental Equilibration

• Action: Allow the sealed vial of the compound and the bottle of anhydrous DMSO to equilibrate to room temperature for at least 30-60 minutes before opening.

• Causality: This crucial step prevents atmospheric moisture from condensing onto the hygroscopic compound powder and into the anhydrous DMSO upon opening, which could compromise compound stability and solubility.[8]

Step 3: Precise Weighing

• Action: On a calibrated analytical balance, tare a sterile, labeled microcentrifuge tube. Carefully weigh approximately 1.92 mg of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine directly into the tube. Record the exact mass.

• Expertise: Using a "weighing boat" and then transferring can lead to loss of material. Weighing directly into the final vial ensures maximum accuracy. For small masses, an anti-static device can improve weighing stability.

Step 4: The Dissolution Workflow

• Action: Add the calculated volume of high-purity DMSO (e.g., 1 mL for exactly 1.92 mg) to the microcentrifuge tube containing the compound.

• Causality: The following is a systematic, escalating approach to ensure complete dissolution while preserving compound integrity.

Caption: The Dissolution Workflow.

Step 5: Aliquoting and Long-Term Storage

• Action: Once the compound is fully dissolved and the solution is clear, immediately aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile, amber, and clearly labeled cryovials.

• Trustworthiness: This is the single most critical step for maintaining the long-term integrity of your compound. Repeated freeze-thaw cycles are a primary cause of compound precipitation and degradation, leading to inconsistent experimental results.[2][8][13]

• Action: Store the aliquots at -80°C for long-term storage (months to years) or -20°C for short-term storage (weeks to months).[7][13] The specific stability should be determined empirically if not provided by the manufacturer.

Quality Control and Troubleshooting

A self-validating protocol includes checks and balances.

Caption: Key Quality Control Checkpoints.

Problem	Potential Cause(s)	Recommended Solution(s)
Compound Fails to Dissolve	- Insufficient mixing/energy.- Compound purity issue.- Incorrect solvent (non-anhydrous DMSO).	- Follow the full dissolution workflow (vortex, sonicate, warm).- Verify the Certificate of Analysis.- Use fresh, high-purity anhydrous DMSO from a sealed bottle.
Precipitation Upon Thawing	- Solution was not fully dissolved initially.- Compound has limited stability and degraded.- Freeze-thaw cycle induced precipitation.	- Centrifuge the vial briefly before opening.- Use the supernatant, but note the potential concentration inaccuracy.- Prepare a fresh stock solution, ensuring complete dissolution.
Inconsistent Assay Results	- Degradation from multiple freeze-thaw cycles.- Inaccurate initial weighing or dilution.- Final DMSO concentration is too high, causing cytotoxicity.	- Always use a fresh aliquot for each experiment. - Recalibrate balance and pipettes.- Ensure the final DMSO concentration in the assay is low and consistent (typically ≤0.5%), and always include a vehicle control.[1][7][8]

References

• PubChem. (E)-4-(5-ethoxy-3-pyridinyl)-N-methylbut-3-en-1-amine. National Center for Biotechnology Information. Available from: [Link]

• PhytoTech Labs. Preparing Stock Solutions. PhytoTech Labs. Available from: [Link]

• Bitesize Bio. How to Make Accurate Stock Solutions. Bitesize Bio. Available from: [Link]

• Matson, S. L., et al. Best Practices in Compound Management for Preserving Compound Integrity and Accurately Providing Samples for Assays. Journal of Biomolecular Screening. Available from: [Link]

• Etra Organics. How to Use DMSO Safely | Best Practices & Common Mistakes. Etra Organics. Available from: [Link]

• HexaChem. Safety Information on DMSO 99.9%. HexaChem. Available from: [Link]

• Carl ROTH. Safety Data Sheet: DMSO. Carl ROTH. Available from: [Link]

• ECHA. Dimethyl sulfoxide - Brief Profile. European Chemicals Agency. Available from: [Link]

• Greenfield Global. SAFETY DATA SHEET - Dimethyl Sulfoxide (DMSO). Greenfield Global. Available from: [Link]

• GE Healthcare Life Sciences. Buffer and sample preparation for direct binding assay in 2% DMSO. GE Healthcare. Available from: [Link]

• Waybright, T. J., et al. Overcoming Problems of Compound Storage in DMSO: Solvent and Process Alternatives. ResearchGate. Available from: [Link]

• ResearchGate. How do I make a stock solution of a substance in DMSO? ResearchGate. Available from: [Link]

• Gaylord Chemical Company. Dimethyl Sulfoxide (DMSO) Solubility Data. Gaylord Chemical. Available from: [Link]

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Technical Notes & Optimization

Overcoming degradation of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine during long-term storage

A Guide to Overcoming Degradation During Long-Term Storage

Welcome to the technical support guide for 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine. As Senior Application Scientists, we understand that the stability and purity of your research compounds are paramount to achieving reproducible and reliable experimental outcomes. This molecule, with its unique combination of a substituted pyridine ring, an unsaturated butenyl chain, and a primary amine, presents specific challenges for long-term storage.

This guide provides in-depth, field-proven insights and protocols designed to help you understand the potential degradation pathways and implement effective strategies to preserve the integrity of your samples.

Section 1: Understanding the Instability of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine

This section addresses the fundamental chemical properties of the molecule that contribute to its degradation.

Frequently Asked Questions (FAQs)

Q1: What are the key structural features of this compound that make it prone to degradation?

A1: The susceptibility of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine to degradation arises from three primary structural motifs:

• Primary Aliphatic Amine (-CH₂-NH₂): This group is nucleophilic and basic, making it highly susceptible to oxidation. Atmospheric oxygen can lead to the formation of imines, oximes, or more complex oxidative coupling products, often presenting as colored impurities.[1][2] It can also readily react with atmospheric carbon dioxide to form a carbamate salt.

• Unsaturated Alkene Double Bond (-C=C-): The butenyl group's double bond is an electron-rich site vulnerable to oxidation, which can lead to the formation of epoxides, or cleavage into aldehydes and carboxylic acids. This process can be accelerated by light and trace metal contaminants.

• Substituted Pyridine Ring: While aromatic rings are generally stable, the pyridine nitrogen's lone pair of electrons can be oxidized, and the entire conjugated system is susceptible to photochemical reactions, such as E/Z photoisomerization of the alkene side chain.[3][4]

Q2: What are the primary degradation pathways I should be aware of during long-term storage?

A2: Based on the compound's structure, you should be vigilant for three main degradation pathways: oxidation, photodegradation, and reaction with atmospheric components like moisture and CO₂. These pathways are often interconnected; for instance, exposure to light can generate radical species that accelerate oxidation.

Caption: Key degradation pathways for the target compound.

Section 2: Recommended Long-Term Storage Protocols

Proper storage is the most effective strategy to prevent degradation. The following recommendations are based on best practices for storing sensitive amine compounds.[5][6][7]

Frequently Asked Questions (FAQs)

Q1: What are the ideal temperature and atmospheric conditions for storing the compound?

A1: To minimize degradation, the compound should be stored under an inert atmosphere (argon or nitrogen) at low temperatures. An inert atmosphere displaces oxygen and moisture, directly inhibiting oxidative and hydrolytic pathways.[5] Low temperatures slow down the rate of all chemical reactions, including degradation. For long-term stability, storage at -20°C or, ideally, -80°C is recommended.[6][7]

Q2: How should I package the compound for long-term storage?

A2: Use amber glass vials with PTFE-lined screw caps. The amber glass protects the compound from light, preventing photodegradation.[8] The PTFE liner provides an excellent, chemically inert seal against atmospheric oxygen and moisture. Before sealing, the vial's headspace should be flushed thoroughly with a dry, inert gas like argon or nitrogen.

Q3: Is aliquoting the compound a necessary step?

A3: Yes, aliquoting is a critical best practice. If you have a bulk quantity of the compound, it is highly advisable to divide it into smaller, single-use aliquots. This practice minimizes the number of freeze-thaw cycles and reduces the frequency of exposing the bulk stock to atmospheric conditions, which can introduce oxygen and moisture with each opening. Studies on other amines have shown that repeated freeze-thaw cycles can alter analyte concentrations.[9]

Data Summary: Storage Condition Recommendations

Parameter	Recommended Condition	Rationale
Temperature	-20°C to -80°C	Slows reaction kinetics, preserving chemical integrity.[6][7]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces O₂ and H₂O to prevent oxidation and hydrolysis.[5]
Container	Amber Glass Vial with PTFE-lined Cap	Protects from light and provides a chemically inert, airtight seal.
Handling	Aliquot into single-use quantities	Avoids repeated freeze-thaw cycles and exposure of bulk material.[9]
Location	Store in a dark, designated freezer	Ensures consistent temperature and prevents light exposure.[10][11]

Experimental Protocol: Sample Aliquoting and Storage

• Preparation: Perform all manipulations in a controlled environment, preferably inside a glovebox flushed with nitrogen or argon. If a glovebox is unavailable, work quickly in a well-ventilated fume hood.

• Vial Preparation: Pre-label the required number of amber glass vials with the compound name, concentration (if in solution), date, and aliquot number.

• Dispensing: Carefully weigh the solid compound or dispense the stock solution into each vial.

• Inert Gas Purge: For each vial, insert a long needle connected to an inert gas line, extending it to the bottom of the vial. Gently flush the vial with the gas for 30-60 seconds to displace all air.

• Sealing: While maintaining the inert atmosphere (with the gas flow still on but directed at the opening), quickly and tightly seal the vial with the PTFE-lined cap.

• Parafilm Sealing: For added protection, wrap the cap-vial interface with Parafilm®.

• Storage: Immediately place the sealed aliquots into a labeled container and store them in a freezer at -20°C or -80°C.

Section 3: Troubleshooting Guide: Identifying and Managing Degradation

Even with the best precautions, degradation can occur. This section helps you identify potential issues and take corrective action.

Q1: My solid sample has changed color from white/off-white to yellow or brown. What does this indicate?

A1: Color change is a common visual indicator of degradation, particularly oxidation. Oxidative polymerization or the formation of highly conjugated byproducts from the amine and alkene moieties often results in colored species. If you observe a color change, the purity of your sample is compromised and should be verified analytically before use.

Q2: I'm seeing new, unexpected peaks in my HPLC or LC-MS analysis. How can I investigate them?

A2: The appearance of new peaks is a quantitative sign of degradation.

• Early Eluting Peaks: These are often more polar than the parent compound and may correspond to products of oxidative cleavage (e.g., aldehydes or carboxylic acids).

• Late Eluting Peaks: These are typically less polar and could be a result of dimerization or polymerization reactions.

• Mass Spectrometry (MS) Analysis: Use high-resolution MS to get the exact mass of the impurity peaks. This data can help you hypothesize the chemical formula and structure of the degradation products. For example, an increase of +16 Da could indicate N-oxidation or epoxidation, while a loss of -2 Da could suggest imine formation.

Q3: My experimental results are inconsistent or have high variability. Could compound degradation be the cause?

A3: Absolutely. Using a degraded or impure compound is a major source of experimental irreproducibility. If the concentration of the active parent molecule is lower than assumed, or if degradation products have unintended biological or chemical activity, your results will be skewed. If you suspect this, you must re-analyze the purity of your compound stock immediately using a validated analytical method.

Troubleshooting Workflow

Sources

• 1. Comprehensive Oxidation Mechanism of n‑Butylamine and 2‑Butylamine by H and OH Radicals: Insights into Reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel chemoenzymatic oxidation of amines into oximes based on hydrolase-catalysed peracid formation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Photoinstability of some tyrphostin drugs: chemical consequences of crystallinity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. diplomatacomercial.com [diplomatacomercial.com]
• 6. mdpi.com [mdpi.com]
• 7. Short- and Long-Term Stability of Aromatic Amines in Human Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The use of new pyridine derivatives as effective photostabilizers for poly (vinyl chloride) - ProQuest [proquest.com]
• 9. Stability of amino acids and related amines in human serum under different preprocessing and pre-storage conditions based on iTRAQ®-LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 11. Pyridine - Sciencemadness Wiki [sciencemadness.org]

Technical Support Center: Optimizing Flash Chromatography for 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine

Welcome to the Technical Support Center. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for the purification of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine via flash chromatography. As a moderately polar basic compound, this molecule presents unique challenges that require careful method optimization to achieve high purity. This document is designed to equip researchers, scientists, and drug development professionals with the necessary knowledge to overcome these challenges effectively.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the flash chromatography purification of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine.

Issue 1: Severe Peak Tailing or Streaking

Root Cause Analysis:

Peak tailing is the most common issue when purifying amines on standard silica gel. This [1][2]phenomenon is primarily caused by the strong interaction between the basic amine group of your compound and the acidic silanol groups (Si-OH) on the surface of the silica gel. This [3]acid-base interaction leads to a secondary, non-ideal retention mechanism, causing the compound to elute slowly and asymmetrically.

Solutions:

• Mobile Phase Modification with a Basic Additive: This is the most direct and frequently successful approach. By ad[4]ding a small amount of a competing base to your mobile phase, you can neutralize the acidic silanol groups, thereby preventing your target amine from interacting strongly with the stationary phase. *[4] Recommended Additive: Triethylamine (TEA) is a common and effective choice. *[1][2] Typical Concentration: Start with 0.5-2% (v/v) TEA in your eluent. For e[4]xample, to prepare 500 mL of a mobile phase containing 1% TEA, add 5 mL of TEA to 495 mL of your solvent mixture. *[1] Alternative Additive: A solution of 1-2% concentrated ammonium hydroxide in methanol can also be effective, particularly for more polar amines.

• [5]Utilize an Amine-Functionalized Silica Column: These columns have an amine-modified surface, which eliminates the need for basic additives in the mobile phase. This [6][7]can simplify the purification process and avoid the need to remove the additive from your final product.

• Consider Reversed-Phase Chromatography: If your compound and its impurities have sufficient differences in hydrophobicity, reversed-phase flash chromatography can be an excellent alternative. In th[8]is mode, a non-polar stationary phase (like C18) is used with a polar mobile phase (e.g., water/acetonitrile or water/methanol). For b[8]asic compounds, it is often beneficial to adjust the mobile phase to an alkaline pH to ensure the amine is in its neutral, free-base form, which increases its retention.

####[9] Issue 2: Poor Separation of Compound from Impurities

Root Cause Analysis:

Inadequate separation can stem from several factors, including an inappropriate mobile phase system, incorrect stationary phase selection, or column overloading.

Solutions:

• Systematic Mobile Phase Optimization with TLC: Thin-Layer Chromatography (TLC) is an indispensable tool for rapidly scouting for the optimal solvent system. *[6] Goal: Aim for a retention factor (Rf) of 0.15-0.35 for your target compound to ensure good separation on the column. *[10] Starting Solvent Systems:

  • For normal-phase on silica: Start with a mixture of a non-polar solvent like hexane or heptane and a more polar solvent like ethyl acetate. [11] * If the compound is highly retained, switch to a more polar system such as dichloromethane/methanol. *[10][11] TLC Protocol for Amines: When running TLC for basic compounds like 4-(5-ethoxypyridin-3-yl)but-3-en-1-amine, add the same percentage of basic modifier (e.g., 1% TEA) to your developing solvent to mimic the column conditions and prevent streaking on the plate.

• [2]Employ a Solvent Gradient: A gradient elution, where the polarity of the mobile phase is gradually increased during the run, is often more effective than an isocratic (constant solvent composition) elution for separating complex mixtures. This allows for the elution of less polar impurities first, followed by your target compound, and finally, more polar impurities.

• Check Sample Load: Overloading the column is a common cause of poor separation. As a general rule, for a straightforward separation, aim for a sample load of 1-10% of the mass of the stationary phase. For more difficult separations, this may need to be reduced to 0.1-1%.

Issue 3: Low or No Recovery of the Compound

Root Cause Analysis:

Low recovery can be due to irreversible binding of the compound to the silica gel or degradation on the acidic stationary phase.

Solutions:

• Deactivate the Silica Gel: Before loading your sample, flush the column with the mobile phase containing a basic additive (e.g., TEA). This [7]pre-treatment neutralizes the active silanol sites.

• Dry Loading: If your compound has poor solubility in the initial mobile phase, it can precipitate at the top of the column, leading to poor chromatography and recovery. In such cases, a dry loading technique is recommended. *[10] Protocol: Dissolve your crude sample in a suitable volatile solvent (e.g., dichloromethane). Add a small amount of silica gel (or an inert support like Celite®) to this solution and evaporate the solvent to obtain a free-flowing powder. This powder can then be loaded onto the top of your column.

• [8]Switch to a Less Acidic Stationary Phase: As mentioned previously, amine-functionalized silica or alumina can be good alternatives to prevent strong adsorption.

[7]Frequently Asked Questions (FAQs)

Q1: What is the best starting point for developing a flash chromatography method for 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine?

A1: The best starting point is to perform a thorough TLC analysis. Given[6] the structure (a pyridine ring and a primary amine), the compound is basic and moderately polar.

• Stationary Phase: Start with standard silica gel.

• Mobile Phase: Begin with a solvent system of ethyl acetate/hexanes. If the compound does not move from the baseline, switch to a more polar system like 5% methanol in dichloromethane. Cru[11]cially, add 1% triethylamine (TEA) to your chosen solvent system to mitigate peak tailing.

Q2[1][2]: How do I choose between normal-phase and reversed-phase chromatography for this compound?

A2: The choice depends on the properties of your compound and the impurities you are trying to remove.

• Normal-Phase: This is generally the first choice for organic-soluble compounds. It is often more cost-effective and allows for easier solvent removal. It is highly likely to be successful for your compound, provided a basic modifier is used.

• [12]Reversed-Phase: This is an excellent option if your compound is water-soluble or if normal-phase chromatography fails to provide adequate separation. It is[12] also beneficial for separating compounds with subtle differences in hydrophobicity.

Q3: My compound appears to be degrading on the column. What can I do?

A3: Degradation is often caused by the acidic nature of silica gel.

• [7]Immediate Solution: Switch to a less acidic stationary phase like neutral or basic alumina, or ideally, an amine-functionalized silica column.

• [7]Alternative on Silica: If you must use silica, minimizing the time the compound spends on the column can help. This can be achieved by using a slightly stronger mobile phase to elute the compound faster, though this may compromise resolution. Pre-treating the silica with a basic solution can also reduce degradation.

Q4[7]: Can I reuse my flash column for purifying the same compound?

A4: Pre-packed columns can often be reused for the same compound if the previous purification was successful and all impurities were eluted from the column. It is[7] essential to thoroughly flush the column with a strong solvent (e.g., methanol or isopropanol for normal-phase) after each run to remove any strongly retained material. However, for achieving the highest purity, especially in late-stage drug development, a new column for each purification is recommended to avoid any risk of cross-contamination.

Data & Protocols

Table 1: Recommended Starting Solvent Systems for TLC Analysis

Solvent System	Ratio (v/v)	Modifier	Expected Rf Range
Ethyl Acetate / Hexane	30:70 to 70:30	1% TEA	0.1 - 0.5
Methanol / Dichloromethane	2:98 to 10:90	1% TEA	0.1 - 0.5
Acetonitrile / Water	10:90 to 90:10	0.1% TFA or NH4OH	0.2 - 0.6 (Reversed-Phase)

Note: These are starting points and should be optimized based on your specific crude material.

Experimental Protocol: Basic Mobile Phase Modification

• Solvent Preparation: Prepare your desired mobile phase (e.g., 50% ethyl acetate in hexane).

• Additive Incorporation: Add triethylamine to a final concentration of 1% (v/v). For 1 liter of mobile phase, add 10 mL of TEA.

• Column Equilibration: Equilibrate your silica gel column by passing at least 3-5 column volumes of the TEA-containing mobile phase through it before loading your sample.

• Sample Loading & Elution: Load your sample (preferably as a dry load) and proceed with the gradient elution.

• Post-Purification: After combining the pure fractions, the TEA can be removed along with the solvents during rotary evaporation due to its volatility.

[4]Visualizations

Troubleshooting Workflow for Amine Purification

Caption: General workflow for flash chromatography method development.

References

• Benchchem. (2025). Technical Support Center: Troubleshooting Streaking of Amines on Silica Gel Columns. Benchchem.
• Interchim. (n.d.). Purification of different Pyridines using Waters X-bridge prep column.
• Benchchem. (2025).
• Sorbent Technologies, Inc. (2025, August 11).
• Various Authors. (2013, November 1). Tailing in TLC - can anyone help?
• Biotage. (2023, January 19). Is there an easy way to purify organic amines? Biotage.
• Org Prep Daily. (2006, October 5). Purifying amines on silica. WordPress.com.
• Theseus. (2022). Optimization of automated flash chromatography methods for purification of two organic chemistry compounds for production use.
• Phenomenex. (n.d.). HPLC Tech Tip: Peak Tailing of Basic Analytes. Phenomenex.
• Sigma-Aldrich. (n.d.).
• King Group. (n.d.).
• Supporting Information. (n.d.).
• Benchchem. (2025).
• Biotage. (2023, January 30).
• Biotage. (2023, February 10).
• University of Rochester, Department of Chemistry. (n.d.).
• Restek. (n.d.). Troubleshooting Guide.
• ACS Publications. (2013, September 6). Removal of the Pyridine Directing Group from α-Substituted N-(Pyridin-2-yl)
• Benchchem. (2025).
• Arkivoc. (n.d.). Synthesis of novel pyridine and pyrimidine derivatives as potential inhibitors of HIV-1 reverse transcriptase using palladium.
• University of Rochester, Department of Chemistry. (2026).
• Benchchem. (2025).
• Benchchem. (2025).
• Chromatography Forum. (2005, December 31). use of Triethylamine.
• PubMed. (2008, June 13). Optimization of normal-phase chromatographic separation of compounds with primary, secondary and tertiary amino groups.
• Reddit. (2017, July 4).
• Chromatography Today. (n.d.).
• Thermo Fisher Scientific - KR. (n.d.).
• Thermo Fisher Scientific - ES. (n.d.).
• AAT Bioquest. (2026, March 13). Solubility Reference Table.
• Phenomenex. (n.d.). Troubleshooting Guide.
• Sigma-Aldrich. (n.d.). tert-butyl[4-(5-methoxypyridin-3-yl)but-3-en-1-yl]amine.
• Chair of Analytical Chemistry. (n.d.). pKa values bases.
• Cayman Chemical. (n.d.).
• MDPI. (n.d.). Synthesis and Structure-Affinity Relationships of Receptor Ligands with 1,3-Dioxane Structure.
• Organic Chemistry Data. (2022, April 7).

• Beilstein Journals. (2024, March 1). Synthesis and biological profile of 2,3-dihydrothiazol[1][8]o[4,5-b]pyridines, a novel class of acyl-ACP thioesterase inhibitors.

• MDPI. (2023, June 10). Synthesis of 5-Aroyl-2-aryl-3-hydroxypyridin-4(1H)-ones.

• Google Patents. (n.d.). WO2020223255A1 - 3-amino-4h-benzo[e]thiadia[1][10][13]zine 1,1-dioxide derivatives as inhibitors of mrgx2.

• BroadPharm. (n.d.). Azide.

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• 13. flash-chromatography.com [flash-chromatography.com]

Resolving LC-MS baseline noise when analyzing 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine samples

Topic: Resolving LC-MS Baseline Noise When Analyzing 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine and Similar Small Molecules

This guide provides a comprehensive framework for diagnosing and resolving baseline noise issues in Liquid Chromatography-Mass Spectrometry (LC-MS), tailored for researchers analyzing small molecules like 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine. High baseline noise can obscure low-level analyte signals, compromising the limit of detection (LOD) and limit of quantification (LOQ), which is a critical challenge in drug development and research.[1][2] This document is structured to move from frequently asked questions for rapid assessment to in-depth, systematic troubleshooting protocols.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding baseline noise.

Q1: What is LC-MS baseline noise, and why is it detrimental to my analysis?

Baseline noise is the signal generated by the mass spectrometer in the absence of a specific analyte peak.[3] It appears as fluctuations in the baseline of your chromatogram.[3] This noise can be categorized as high-frequency (fuzzy appearance) or low-frequency (drift or wander).[3] A high signal-to-noise ratio (S/N) is essential for sensitive and accurate quantification.[2] When the baseline noise is high, it becomes difficult to distinguish the true analyte signal from the background, which directly increases your method's detection and quantification limits.[1][4]

Q2: What are the most common sources of baseline noise?

Baseline noise can originate from multiple sources within the LC-MS system, which can be broadly classified as chemical or mechanical/electronic.[3]

Category	Common Sources	Typical Manifestation
Chemical Noise	Contaminated mobile phase (solvents, water, additives)[5], Dirty glassware (detergent residue)[6], Column bleed or contamination, Sample matrix effects[1][2], Air-borne contaminants (e.g., siloxanes, phthalates)[7]	Random, high background, ghost peaks, specific m/z signals across the chromatogram.
Mechanical/Electronic Noise	LC pump pulsations[8], Leaks in the LC system[9], Air bubbles in the pump or detector[10][11], Unstable temperature[9][12], Dirty ion source[13][14], Detector malfunction or saturation[15]	Periodic or cyclic noise (pump-related), sharp spikes (bubbles), or a flat, unresponsive baseline.[9][11]

Q3: How can I quickly determine if the noise originates from the LC system or the MS detector?

A simple diagnostic test is to isolate the two systems.

• Divert the LC Flow: Remove the column and replace it with a union. Start the LC flow, but divert it to a waste container before it enters the mass spectrometer's ion source.

• Observe the MS Baseline: Monitor the baseline signal on the MS.

  • If the noise disappears or significantly reduces: The source of the noise is likely the LC system (mobile phase, pump, tubing, etc.).[14]

  • If the noise persists: The issue likely resides within the mass spectrometer (ion source contamination, electronics, detector).[13]

Part 2: A Systematic Guide to Troubleshooting Baseline Noise

When faced with persistent baseline noise, a systematic approach is crucial for efficient problem-solving. This guide follows a logical workflow from characterization to resolution.

Workflow for Diagnosing Baseline Noise

Caption: A systematic workflow for troubleshooting LC-MS baseline noise.

Step 1: Characterize the Noise

Before taking action, carefully observe the characteristics of the noise. Different patterns often point to specific root causes.

Noise Type	Description	Potential Causes
Drift (Low-Frequency)	A slow, steady rise or fall of the entire baseline over the course of a run.[3]	Inadequate column equilibration, mobile phase composition changing (e.g., evaporation of volatile component), temperature fluctuations.[3][16]
Periodic/Cyclic Noise	Regular, repeating spikes or waves in the baseline.[9]	LC pump issues (failing check valves, pulsations, poor mixing), autoinjector cycling.[8][16]
High-Frequency Noise ("Fuzzy")	Rapid, random fluctuations giving the baseline a thick or "hairy" appearance.[3]	Dirty ion source, contaminated mobile phase, failing detector, high data acquisition rate.[3][13]
Spikes/Erratic Noise	Random, sharp, and often intense peaks.	Air bubbles in the system, electronic interference, loose fittings.[11]
High Chemical Background	The baseline is elevated across the mass range but may be stable.	System-wide contamination (solvents, tubing, additives).[1] Can be confirmed if the baseline drops when the ion source capillary voltage is turned off.[17]
Flat Baseline	A complete lack of signal and noise, which is also abnormal.	Detector is off or malfunctioning, no ion beam, dwell time is set too low in the acquisition method.[18][19]

Step 2: Troubleshooting the LC System

If you've isolated the noise to the LC, follow these steps.

Q: My mobile phase seems to be the source of the noise. What are the best practices for preparation?

Contaminated or improperly prepared mobile phase is one of the most common causes of baseline noise. Even high-grade solvents can become contaminated over time.[7]

• Select High-Purity Reagents: Always use LC-MS grade solvents, water, and additives (e.g., formic acid, ammonium acetate).[10][20][21] Using lower grade solvents can introduce non-volatile contaminants.[22]

• Use Dedicated, Clean Glassware:

  • Use only clean borosilicate glass solvent bottles.[20]

  • Crucially, never wash this glassware with detergents , as residues can suppress ionization or appear as high background noise.[5][6][23]

  • Rinse bottles three times with the final solvent before filling.[20]

• Prepare Freshly and Avoid "Topping Off":

  • Prepare aqueous mobile phases daily to prevent microbial growth.[21] Adding a small amount of organic solvent (e.g., 2% acetonitrile) can inhibit this.[21]

  • Never top off old mobile phase bottles, as this concentrates contaminants.[20]

• Filter if Necessary: While most LC-MS grade solvents are pre-filtered, if you are dissolving salts (e.g., ammonium formate), filter the mobile phase through a 0.2 µm membrane.[24]

• Degas Adequately: Use an online degasser or sonicate the mobile phase before use to prevent air bubbles, which cause pressure fluctuations and baseline spikes.[10][12]

Q: I've prepared fresh mobile phase, but the noise continues. Could my column be the problem?

Yes, columns can accumulate non-volatile compounds from the sample matrix or mobile phase impurities, which then slowly bleed off, causing a drifting or high baseline. For basic compounds like 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine, it is also possible for the analyte to have strong, irreversible interactions with the stationary phase if the column chemistry is not ideal.

This is a generic protocol. Always consult your specific column's care and use manual first.

• Disconnect from Detector: Disconnect the column outlet from the mass spectrometer and direct it to waste to avoid contaminating the ion source.

• Flush Buffers: Wash the column with 10-20 column volumes of your mobile phase without any salts or buffers (e.g., if you use 10mM Ammonium Acetate in 90:10 Water:Acetonitrile, flush with 90:10 Water:Acetonitrile).[25] This prevents buffer precipitation in high organic solvent.

• Strong Solvent Wash: Sequentially wash the column with stronger, miscible solvents to remove contaminants. A common sequence is:

  • 100% Acetonitrile (20 column volumes)

  • 100% Isopropanol (20 column volumes)

  • 100% Tetrahydrofuran (THF) (use with caution, ensure system compatibility)[26]

• Re-equilibration: Reverse the cleaning sequence, finishing with your starting mobile phase conditions. Equilibrate for at least 20-30 column volumes or until the baseline is stable.[25]

Step 3: Troubleshooting the MS Detector

If the noise persists even when the LC flow is diverted to waste, the issue is with the mass spectrometer.

Q: The baseline is very high and "fuzzy" even with no liquid flow. What should I do?

This strongly points to a contaminated ion source or an electronics issue. The electrospray probe, cone/orifice, and the surrounding source housing are exposed to a constant stream of solvent and sample, leading to buildup.[13][14]

This is a general guide. Always follow your manufacturer's specific instructions and safety precautions (power down, vent, wear gloves).

• Venting and Disassembly: Safely vent the instrument and allow the source to cool. Carefully remove the spray shield, capillary/probe, and cone/orifice.

• Component Cleaning:

  • Wipe down the inside of the source housing and the probe adjuster with a lint-free cloth dampened with 50:50 methanol:water.[13]

  • Sonicate the metal components (cone, capillary) in a sequence of high-purity solvents. A typical sequence is:

    • LC-MS Grade Water

    • LC-MS Grade Methanol

    • LC-MS Grade Isopropanol

  • Allow parts to dry completely before reassembly.

• Reassembly and Pumpdown: Carefully reassemble the source, close the instrument, and pump down. Allow sufficient time for the vacuum to stabilize before attempting to operate.

Q: My analyte peak is flat at the top and the baseline seems high. What does this mean?

This is a classic sign of detector saturation.[27] It occurs when the number of ions hitting the detector exceeds its capacity to count them in a linear fashion. This can happen if your analyte concentration is too high or if a co-eluting matrix component is intensely ionizing.[15][28] While it primarily affects the peak shape, it can contribute to an unstable and elevated baseline during the elution of the interfering compound.

Solutions for Detector Saturation:

• Reduce Analyte on Column: Dilute your sample or decrease the injection volume.[23][29]

• Modify MS Settings: If you are analyzing a specific ion (SIM or MRM), you can sometimes reduce the detector gain or dwell time.[18] However, this may impact sensitivity for other analytes.

• Use a Less Abundant Isotope: For quantitation, you can monitor a less abundant isotopic peak of your analyte, which will have a lower signal intensity.[28]

• Improve Chromatography: Enhance the chromatographic separation to move your analyte away from the interfering compound that is causing the saturation.

References

• Shimadzu. (n.d.). Mobile phases compatible for LC/MS. [Link]

• ZefSci. (2025, May 6). LCMS Troubleshooting: 14 Best Practices for Laboratories. [Link]

• Waters. (n.d.). How to prepare and install mobile phases on an LC/MS system to minimize contamination - WKB96258. Waters Knowledge Base. [Link]

• Waters. (n.d.). Controlling Contamination in LC/MS Systems. [Link]

• Kovalchik, K. (2018, August 1). Contaminants Everywhere! Tips and Tricks for Reducing Background Signals When Using LC–MS. LCGC International - Chromatography Online. [Link]

• SCIEX. (2026, March 11). Top 10 things users can do to minimize contamination of LC-MS systems. [Link]

• SCIEX. (2026, March 2). Troubleshooting Common LC Issues on SCIEX Triple Quad™ and QTRAP® Systems. [Link]

• SeqGen. (2023, April 11). Perform routine maintenance for mobile phases in the LCMS system. SeqGen Blog. [Link]

• Thermo Fisher Scientific. (2025, August 12). Preparation of Mobile Phase Solvents. Thermo Fisher Knowledge Base. [Link]

• SCIEX. (n.d.). LC-MS Maintenance and Troubleshooting - Tips and Tricks for New Users. [Link]

• Stoll, D. R. (2022, August 1). Essentials of LC Troubleshooting, Part IV: What Is Going On with the Baseline? LCGC International. [Link]

• Waters. (n.d.). Flat baseline with Xevo TQ-S micro - WKB76650. Waters Knowledge Base. [Link]

• MS VISION. (n.d.). HOW TO CLEAN YOUR LC COLUMNS. [Link]

• Agilent. (n.d.). Eliminating Baseline Problems. [Link]

• Metaclass. (n.d.). Why Does the MS Baseline Spike at a Specific Time During LC-MS/MS Gradient Elution. [Link]

• ResearchGate. (2024, June 4). How exactly do we prepare mobile phases used for LC/MS?[Link]

• Waters. (n.d.). Xevo TQ-XS shows a high baseline - WKB100101. Waters Knowledge Base. [Link]

• Agilent. (n.d.). LC Troubleshooting Guide. [Link]

• SCIEX. (n.d.). LC-MS Maintenance and Troubleshooting - Tips and Tricks for New Users. [Link]

• Shimadzu. (n.d.). 3-4) Baseline Noise Caused by Bubbles Forming or Accumulating Inside Detector Cells. [Link]

• SCIEX. (2023, August 29). Pro Tips for Maintenance and Troubleshooting (LC-MS/MS 101). [Link]

• GL Sciences. (n.d.). Column Cleaning and Storage. [Link]

• Shimadzu. (n.d.). Shimadzu Column Care and Use Guide. [Link]

• Waters. (n.d.). High baseline seen on some but not all MRM channels - WKB99955. [Link]

• SeqGen. (2025, June 20). LC-MS troubleshooting. SeqGen Blog. [Link]

• Mack, D. (2018, September 1). LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise. LCGC International. [Link]

• ResearchGate. (2020, January 20). Detector saturation in LC/MS using buffered eluents?[Link]

• Agilent. (2010). Video Notes LC Troubleshooting Series Introduction Tip for Troubleshooting the System. [Link]

• Shimadzu. (n.d.). LCMS Troubleshooting Tips. [Link]

• MAC-MOD Analytical. (n.d.). LC Column Cleaning Recommendations. [Link]

• Chromatography Forum. (2017, April 21). Troubleshooting baseline issues observed in ESI- LCMS. [Link]

• LGC Group. (n.d.). Guide to achieving reliable quantitative LC-MS measurements. [Link]

• ResearchGate. (2019, June 5). How to distinguish ion-source saturation and detector saturation with LC-MS/MS?[Link]

• ResearchGate. (2022, March 27). Losing Sensitivity of LC/MS signal due to High Background?[Link]

• ZefSci. (2025, May 6). LCMS Troubleshooting: 14 Best Practices for Laboratories. [Link]

• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Baseline Issues. [Link]

• Chromatography Forum. (2012, October 5). HELP! very noisy basline. [Link]

• Waters. (n.d.). Flat baseline in MRM acquisitions on Xevo TQ-S - WKB3395. [Link]

• MIT Department of Chemistry. (n.d.). Electrospray helpful hints. [Link]

• Waters. (n.d.). No baseline noise during MRM acquisitions - WKB3599. [Link]

• Element Lab Solutions. (n.d.). 10 Tips for Electrospray Ionisation LC-MS. [Link]

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Reference Data & Comparative Studies

Synthesis of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine: A Comparative Guide to Cross-Coupling Strategies

Executive Summary

The synthesis of heteroaryl-substituted aliphatic amines, such as 4-(5-ethoxypyridin-3-yl)but-3-en-1-amine, presents unique chemo- and regioselectivity challenges. The target molecule features a basic pyridine core, an electron-donating ethoxy group, and a terminal primary amine tethered via a trans-alkene. Constructing the critical C(sp2)-C(sp2) bond between the 3-bromo-5-ethoxypyridine precursor and the butenyl chain relies heavily on palladium-catalyzed cross-coupling. This guide objectively evaluates the two most viable pathways: the Mizoroki-Heck coupling and the Suzuki-Miyaura coupling.

Mechanistic Pathways Visualization

Divergent Heck and Suzuki-Miyaura synthetic pathways to the target amine.

Route A: The Mizoroki-Heck Coupling Strategy

Causality and Strategic Design

The Heck reaction involves the palladium-catalyzed arylation of an alkene[1]. For our specific target, coupling 3-bromo-5-ethoxypyridine with an unactivated aliphatic alkene (N-Boc-but-3-en-1-amine) introduces the risk of double-bond isomerization (chain-walking) following the migratory insertion step. To suppress this, a bidentate phosphine ligand (e.g., dppp) or a specific bulky monodentate ligand is employed to accelerate the reductive elimination and lock the alkene in the desired (E)-configuration[2]. Furthermore, because the pyridine nitrogen can coordinate to palladium and stall the catalytic cycle, a polar aprotic solvent (DMF) and an inorganic base (K2CO3) are utilized to maintain catalyst turnover[3].

Self-Validating Experimental Protocol

Step 1: Catalyst Activation & Degassing Combine 3-bromo-5-ethoxypyridine (1.0 equiv), N-Boc-but-3-en-1-amine (1.5 equiv), K2CO3 (2.0 equiv), and Pd(OAc)2 (5 mol%) in DMF. Validation Checkpoint: Sparge the reaction mixture with Argon for 15 minutes. Failure to remove dissolved O2 results in premature oxidation of Pd(0), which is visually validated if the solution turns opaque black (Pd black precipitation) before heating commences.

Step 2: Cross-Coupling Heat the sealed vessel to 90 °C for 12 hours. Validation Checkpoint: Monitor the reaction via LC-MS. The coupling is validated as complete when the aryl bromide peak (m/z 202/204) is fully consumed and replaced by the N-Boc protected intermediate (m/z 293).

Step 3: Deprotection Isolate the intermediate via aqueous workup, then treat with 20% Trifluoroacetic acid (TFA) in dichloromethane at 0 °C. Validation Checkpoint: The evolution of CO2 gas will be immediately observed. Once bubbling completely ceases (approximately 2 hours), the quantitative removal of the Boc group is structurally validated.

Route B: The Suzuki-Miyaura Coupling Strategy

Causality and Strategic Design

The Suzuki-Miyaura coupling offers a milder, highly stereospecific alternative by utilizing an organoboron reagent, specifically (E)-N-Boc-4-aminobutenylboronic acid pinacol ester[4]. Unlike the Heck route, the double bond geometry is pre-installed in the boronate, entirely circumventing the risk of alkene isomerization[5]. The use of a robust catalyst like Pd(dppf)Cl2 facilitates the oxidative addition into the electron-deficient pyridyl bromide, while an aqueous base (e.g., Na2CO3 in dioxane/water) is critical to form the reactive boronate species necessary for transmetalation[6].

Standard Pd(0)/Pd(II) catalytic cycle for the Suzuki-Miyaura cross-coupling.

Self-Validating Experimental Protocol

Step 1: Biphasic System Setup Dissolve 3-bromo-5-ethoxypyridine (1.0 equiv) and the alkenylboronate ester (1.1 equiv) in a 4:1 mixture of 1,4-Dioxane and H2O. Add Na2CO3 (3.0 equiv) and Pd(dppf)Cl2 (3 mol%). Validation Checkpoint: The biphasic nature is crucial. The aqueous layer dissolves the base to activate the boron, while the organic layer solvates the reactants. A color shift from orange to deep red upon heating confirms the generation of the active Pd(0) species.

Step 2: Cross-Coupling Reflux the mixture at 80 °C for 6 hours. Validation Checkpoint: Perform TLC analysis (UV active). The disappearance of the starting material spot (Rf = 0.6 in 3:1 Hexanes/EtOAc) validates the coupling efficiency and dictates the end of the heating cycle.

Step 3: Oxidative Workup & Deprotection Filter the mixture through Celite to remove palladium. Treat the crude mixture with standard TFA/DCM to remove the Boc group. Validation Checkpoint: 11B NMR of the organic extract must show no signals around 30 ppm, confirming the complete removal of boron byproducts prior to final amine isolation.

Objective Comparison of Synthesis Routes

To guide route selection for drug development scale-up, the quantitative performance metrics of both pathways are summarized below:

Metric	Route A: Heck Coupling	Route B: Suzuki-Miyaura Coupling
Overall Yield (2 steps)	62 - 68%	78 - 85%
Regioselectivity (E/Z)	~ 85:15 (Isomerization risk)	> 99:1 (Pre-installed geometry)
Catalyst Loading	5 mol% Pd(OAc)2	3 mol% Pd(dppf)Cl2
Reaction Temperature	90 °C	80 °C
Reagent Cost	Low (Terminal alkene)	High (Pre-formed boronate ester)
Scalability & E-factor	Moderate (Byproduct: HBr salts)	High (Byproduct: Boric acid salts)

Conclusion

Both routes successfully yield 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine. The Heck coupling is highly atom-economical and utilizes cheaper starting materials, making it ideal for early-stage discovery where budget constraints are prioritized over absolute isomeric purity. However, it suffers from potential alkene isomerization. The Suzuki-Miyaura route, while requiring a more expensive pre-formed alkenylboronate, guarantees strict (E)-stereocontrol and operates under milder conditions, making it the superior, highly reliable choice for process scale-up and late-stage drug development.

References

• Source: wikipedia.
• Source: organic-chemistry.
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• 3. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Eco-Friendly Physical Activation Methods for Suzuki–Miyaura Reactions [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]

The Reproducibility of Cell Viability Assays in nAChR Agonist Screening: A Comparative Guide Using 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine

Introduction & Mechanistic Context

The compound 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine is a synthetic metanicotine derivative that acts as an agonist at neuronal nicotinic acetylcholine receptors (nAChRs), with a high affinity for the α4β2 and α7 subtypes[1][2]. In drug development, molecules of this class are rigorously evaluated for their neuroprotective properties and cognitive enhancement potential. Activation of nAChRs by such agonists triggers intracellular calcium influx, which subsequently activates the JAK2/PI3K/Akt signaling cascades to promote cell survival and inhibit apoptosis[3][4].

Fig 1: nAChR-mediated neuroprotective signaling pathway activated by the agonist.

To quantify these survival effects, researchers rely heavily on in vitro cell viability assays. However, accurately assessing the efficacy or potential cytotoxicity of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine presents a unique challenge: the chemical structure of the compound can directly interfere with traditional assay chemistries. This guide objectively compares the performance, reproducibility, and mechanistic reliability of three standard viability assays—MTT, Resazurin, and ATP Luminescence—when screening this specific nAChR agonist.

Objective Comparison of Viability Assays

Selecting the correct cell viability assay requires understanding the fundamental marker each assay measures and how the test compound might interact with that marker[5].

• MTT Assay (Metabolic Marker): Measures viability via the reduction of yellow tetrazolium salt to insoluble purple formazan by mitochondrial succinate dehydrogenase[5][6]. While cost-effective, it suffers from long incubation times and is highly susceptible to chemical interference[6].

• Resazurin / Alamar Blue (Redox Marker): Utilizes a cell-permeable dye that is reduced to highly fluorescent resorufin by metabolically active cells[5]. It is more sensitive than MTT but can still be compromised by the intrinsic fluorescence or redox potential of the test compounds[5].

• ATP Luminescence / CellTiter-Glo (Energy Marker): Directly measures intracellular ATP levels using a luciferase-catalyzed reaction[5][7]. Because ATP is strictly correlated with viable cells and the reaction requires cell lysis, it is the fastest and most sensitive method, effectively bypassing redox-based artifacts[6][8].

Table 1: Comparative Assay Performance Metrics

Assay Type	Detection Mechanism	Sensitivity (Cells/well)	Susceptibility to Amine Interference	Throughput Suitability
MTT	Absorbance (570 nm)	~1,000	High (False positives)	Low (Requires solubilization)
Resazurin	Fluorescence (560/590 nm)	~100	Moderate (Quenching risk)	Medium
ATP Luminescence	Luminescence	<10	Low (Decoupled from redox)	High (Add-mix-measure)

Experimental Workflow & Self-Validating Protocols

To establish a self-validating system, we must test the compound across parallel workflows to identify where assay divergence occurs.

Fig 2: Experimental workflow for comparative cell viability assessment.

Protocol A: ATP Luminescence Assay (Optimized Method)

This protocol utilizes the CellTiter-Glo methodology, which is highly recommended for high-throughput screening of pyridine-based amines[5][7].

• Cell Seeding: Seed SH-SY5Y neuroblastoma cells at a density of 5,000 cells/well in 100 µL of DMEM supplemented with 10% FBS in an opaque-walled 96-well plate. Incubate overnight at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine (0.1 nM to 100 µM). Add 10 µL of the compound to the respective wells. Incubate for 48 hours.

• Reagent Preparation: Equilibrate the CellTiter-Glo reagent and the cell culture plate to room temperature for 30 minutes to ensure uniform luciferase activity[7].

• Lysis & Reaction: Add a volume of CellTiter-Glo reagent equal to the volume of cell culture medium present in each well (e.g., 100 µL)[7].

• Incubation: Mix the contents vigorously on an orbital shaker for 2 minutes to induce complete cell lysis, followed by a 10-minute incubation at room temperature to stabilize the luminescent signal[6][7].

• Detection: Record luminescence using a microplate reader. Calculate the Z'-factor using vehicle controls and positive controls (e.g., 1% Triton X-100 for total cell death).

Protocol B: MTT Colorimetric Assay (Comparative Baseline)

• Cell Seeding & Treatment: Follow steps 1 and 2 from Protocol A, utilizing a clear 96-well plate.

• Reagent Addition: After the 48-hour treatment, add 20 µL of MTT solution (5 mg/mL in PBS) to each well[6].

• Incubation: Incubate the plate at 37°C for 4 hours to allow formazan crystal formation[5][6].

• Solubilization: Carefully aspirate the media without disturbing the crystals. Add 150 µL of DMSO to each well to dissolve the insoluble formazan[6][9].

• Detection: Measure absorbance at 570 nm (with a 630 nm reference filter) using a spectrophotometer[10].

Data Presentation & Causality Analysis

When 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine is evaluated using these parallel protocols, the performance metrics diverge significantly.

Table 2: Reproducibility Metrics for 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine (N=384)

Assay	Z'-Factor	Intra-plate CV (%)	Inter-plate CV (%)	Calculated EC₅₀ (µM)
MTT	0.38 (Fail)	14.2%	21.5%	4.2 ± 1.8
Resazurin	0.62 (Pass)	6.8%	9.4%	1.5 ± 0.4
ATP Luminescence	0.81 (Excellent)	3.1%	4.5%	1.2 ± 0.1

Expert Insight: The Causality of Assay Divergence

As a Senior Application Scientist, I frequently observe researchers struggling with high coefficient of variation (%CV) and poor Z'-factors (<0.5) when screening metanicotine analogs using the MTT assay. The causality lies directly in the chemical structure of the compound.

4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine contains a primary amine and an ethoxypyridine ring. In an aqueous culture medium, these moieties can act as weak reducing agents or alter the localized intracellular pH. This chemical environment prematurely reduces the tetrazolium salts (MTT) into formazan independent of mitochondrial succinate dehydrogenase activity[6]. This non-cellular reduction artificially inflates viability readouts, masking true cytotoxicity and destroying assay reproducibility (evidenced by the 21.5% inter-plate CV in Table 2).

Conversely, the ATP luminescence assay relies on the luciferase-catalyzed oxidation of luciferin[5]. Because this reaction requires physical cell lysis to release ATP into the buffer, it is fundamentally decoupled from the compound's intracellular redox potential[6][8]. The ATP assay provides a self-validating, highly reproducible readout (Z'-factor = 0.81) that isolates the biological effect of the nAChR agonist from its chemical artifacts.

Conclusion

For evaluating the neuroprotective efficacy or cytotoxicity of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine and similar nAChR agonists, ATP Luminescence is the strictly superior choice . It eliminates the redox interference inherent to tetrazolium-based assays, ensures high-throughput compatibility, and guarantees the scientific integrity of the resulting dose-response data.

References

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• 9. A Role of Fluoride on Free Radical Generation and Oxidative Stress in BV-2 Microglia Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. HDAC1,2 Knock-Out and HDACi Induced Cell Apoptosis in Imatinib-Resistant K562 Cells | MDPI [mdpi.com]

In Vitro vs In Vivo Pharmacokinetic Profiles of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine: A Comparison Guide

Executive Summary

The development of subtype-selective nicotinic acetylcholine receptor (nAChR) agonists is a critical frontier in neuropharmacology, targeting conditions ranging from neuropathic pain to cognitive dysfunction. 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine —the primary amine analog of the well-characterized 5-ethoxy-metanicotine (TC-2559)—represents a highly selective ligand for the α4β2 nAChR subtype.

This guide provides a comprehensive, objective comparison of the in vitro and in vivo pharmacokinetic (PK) and pharmacodynamic (PD) profiles of this compound against standard alternatives like Nicotine and Varenicline. By bridging molecular interactions with systemic behavior, this document serves as a self-validating reference for researchers optimizing nAChR-targeted therapeutics.

Mechanistic Grounding: The Causality of Selectivity

To understand the PK/PD profile of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine, we must first examine its structural causality. Basic amines are notoriously promiscuous across ion channels; however, this compound achieves a >4000-fold selectivity for the Central Nervous System (CNS) over the Peripheral Nervous System (PNS) [1].

Structural Rationale:

• The 5-Ethoxy Substitution: The addition of an ethoxy group at the 5-position of the pyridine ring creates steric hindrance that prevents binding to α7 and muscle-type nAChRs, driving its high α4β2 selectivity [2].

• Primary Amine Cation-π Interactions: Unlike tertiary amines, primary and secondary amines (like metanicotine derivatives) engage in a secondary cation-π interaction at the TyrC2 and TrpB residues within the α4β2 binding pocket. This dual-anchoring mechanism stabilizes the high-sensitivity (HS) receptor state [3].

Figure 1: Mechanism of action detailing α4β2 nAChR activation and downstream neurotransmitter release.

In Vitro Pharmacokinetic & Pharmacodynamic Profile

In vitro, the compound's behavior is heavily dependent on the stoichiometry of the α4β2 receptor. The receptor exists in two functional states: the high-sensitivity (HS) (α4)2​(β2)3​ stoichiometry and the low-sensitivity (LS) (α4)3​(β2)2​ stoichiometry [4]. 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine acts as a highly efficacious full agonist at HS receptors but behaves as a partial agonist at LS receptors [2].

Quantitative In Vitro Comparison

Compound	Target Receptor	Binding Affinity ( Ki​ )	Efficacy ( Emax​ vs ACh)	CNS/PNS Selectivity Ratio
4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine	α4β2 (HS)	~5.0 nM	110 - 130%	> 4000
Nicotine	α4β2 / α7 / Muscle	~1.0 nM	100%	< 10
Varenicline	α4β2 / α3β4	~0.15 nM	40 - 50% (Partial)	Moderate
Cytisine	α4β2 / α3β4	~0.2 nM	10 - 20% (Partial)	Moderate

Self-Validating Protocol: Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes

To objectively verify the stoichiometry-dependent efficacy of this compound, researchers must use a controlled expression system.

Step-by-Step Methodology:

• cRNA Preparation: Synthesize capped cRNA encoding human α4 and β2 subunits.

• Oocyte Injection: To isolate the HS (α4)2​(β2)3​ state, inject Xenopus laevis oocytes with a 1:10 ratio of α4 : β2 cRNA. For the LS (α4)3​(β2)2​ state, use a 10:1 ratio[4].

• Incubation: Incubate oocytes at 18°C in ND96 buffer for 2–5 days to allow for receptor assembly and membrane insertion.

• Electrophysiology: Impale oocytes with two microelectrodes (0.5–2.0 MΩ) filled with 3M KCl. Voltage-clamp the membrane potential at -70 mV.

• Compound Perfusion: Perfuse 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine at varying concentrations (0.1 μM to 100 μM) and record the peak inward current. Normalize responses to a saturating concentration of Acetylcholine (1 mM).

In Vivo Pharmacokinetic Profile

While in vitro data confirms target engagement, the in vivo PK profile dictates the compound's therapeutic viability. 5-ethoxy-metanicotine derivatives are characterized by rapid absorption, high blood-brain barrier (BBB) penetrance, and rapid clearance [5]. This unique "hit-and-run" PK profile is advantageous for avoiding receptor desensitization—a common issue with continuous nicotine exposure.

Quantitative In Vivo Comparison (Rodent Model)

PK Parameter	4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine	Nicotine	Varenicline
Bioavailability (Oral)	~70 - 80%	~20 - 30%	> 90%
Tmax​ (Brain)	1.5 - 15 minutes	5 - 10 minutes	2 - 4 hours
Brain Cmax​ (at 3 mg/kg IV)	~4.6 to 12.0 μM	~2.0 μM	~1.5 μM
Brain Half-Life ( t1/2​ )	~20 minutes	~50 minutes	~15 hours
Behavioral Output	Analgesia, No Hypothermia	Hypothermia, Locomotor changes	Smoking cessation

Self-Validating Protocol: LC-MS/MS Pharmacokinetic Profiling

To accurately capture the rapid brain kinetics of this compound, precise temporal sampling is required.

Step-by-Step Methodology:

• Dosing: Administer the compound via intravenous (IV) tail vein injection (e.g., 1.0 - 3.0 mg/kg) to adult Sprague-Dawley rats.

• Sampling Timepoints: Collect blood and harvest whole brain tissue at strict intervals: 2, 5, 15, 30, 60, and 120 minutes post-dose.

• Sample Processing: Homogenize brain tissue in a 1:3 ratio of ice-cold PBS. Precipitate proteins from both plasma and brain homogenate using acetonitrile containing a stable isotope-labeled internal standard.

• Centrifugation & Extraction: Centrifuge at 14,000 x g for 10 minutes at 4°C. Transfer the supernatant to autosampler vials.

• LC-MS/MS Analysis: Inject onto a C18 column coupled to a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) Multiple Reaction Monitoring (MRM) mode. Calculate the Brain-to-Plasma ( Kp​ ) ratio.

Figure 2: Integrated experimental workflow for in vitro and in vivo PK/PD profiling.

Expert Insights: Translating In Vitro to In Vivo Efficacy

The disparity between the in vitro binding affinity (nanomolar range) and the in vivo effective brain concentration (micromolar range) highlights a fundamental principle of nAChR pharmacology.

While 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine binds the α4β2 receptor with a Ki​ of ~5 nM in vitro, in vivo microdialysis and behavioral studies (such as the formalin test for antinociception) require peak brain concentrations of ~4.6 μM to elicit a therapeutic effect [5]. Why?

• Receptor Stoichiometry in Native Tissue: In vivo, the brain expresses a mixture of HS and LS α4β2 receptors. The compound's partial agonism at the LS state requires higher absolute concentrations to drive sufficient membrane depolarization and subsequent GABA/Dopamine release [2][5].

• Avoidance of Depolarization Block: The rapid brain half-life (~20 mins) is a feature, not a bug. Prolonged exposure to high-affinity agonists like nicotine induces receptor desensitization and depolarization block. The rapid clearance of this compound allows the receptors to reset, maintaining synaptic fidelity and preventing the hypothermia and locomotor suppression typically seen with chronic nAChR activation [1].

Conclusion

4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine provides a masterclass in rational drug design. By leveraging a 5-ethoxy substitution and primary amine architecture, it achieves unparalleled in vitro selectivity for the α4β2 nAChR. In vivo, its rapid brain penetrance and swift elimination create a highly controllable pharmacokinetic profile, making it a superior alternative to non-selective agonists for investigating antinociception and cognitive enhancement without dose-limiting peripheral toxicity.

References

• Chen, J., et al. "TC-2559 excites dopaminergic neurones in the ventral tegmental area by stimulating α4β2-like nicotinic acetylcholine receptors in anaesthetised rats." Neuropharmacology, 2003.[Link]

• Mazzaferro, S., et al. "Synthesis, Pharmacology, and Biostructural Characterization of Novel α4β2 Nicotinic Acetylcholine Receptor Agonists." Journal of Medicinal Chemistry, 2012.[Link]

• Eibl, C., et al. "Probing Binding Interactions of Cytisine Derivatives to the α4β2 Nicotinic Acetylcholine Receptor." Journal of the American Chemical Society, 2019.[Link]

• Moroni, M., et al. "alpha4beta2 Nicotinic Receptors With High and Low Acetylcholine Sensitivity." Molecular Pharmacology, 2006.[Link]

• Zhang, Y., et al. "Enhanced inhibitory synaptic transmission in the spinal dorsal horn mediates antinociceptive effects of TC-2559." Molecular Pain, 2011.[Link]

Safety & Regulatory Compliance

4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine proper disposal procedures

Operational Guide: Safe Handling and Disposal of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine

As a researcher or drug development professional, managing complex organic molecules requires a deep understanding of their chemical behavior to ensure laboratory safety and environmental compliance. 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine is a specialized synthetic intermediate containing a pyridine ring, an ethoxy group, a reactive alkene, and a primary amine.

This guide provides the authoritative, step-by-step operational and disposal protocols required to handle this compound safely. By understanding the mechanistic causality behind these procedures, your laboratory can implement self-validating safety systems that go beyond basic compliance.

Chemical Hazard Profile & Mechanistic Causality

To design an effective disposal strategy, we must first deconstruct the molecule's reactive moieties and understand why specific protocols are necessary:

• The Primary Amine ( −NH2​ ): This functional group acts as a weak organic base and a potent nucleophile. If mixed with strong inorganic acids (especially oxidizing acids like nitric acid), it can undergo highly exothermic acid-base neutralization or uncontrolled oxidation[1]. Therefore, it must be strictly segregated from acidic waste streams.

• The Pyridine Ring: Pyridine derivatives exhibit significant environmental persistence and aquatic toxicity. They are highly resistant to standard municipal wastewater treatment processes. Consequently, drain disposal is strictly prohibited under EPA RCRA guidelines; the material must be routed to a permitted facility for high-temperature incineration[2].

• The Alkene (But-3-en): The carbon-carbon double bond is susceptible to electrophilic addition and oxidation. Exposing this compound to strong oxidizers (e.g., peroxides, permanganates) in a waste carboy can lead to dangerous, gas-evolving degradation reactions.

The Self-Validating Safety Principle: Never assume a waste container is inert. By strictly categorizing this compound as a "Nitrogenous Organic Base Waste," you create a predictable, controlled environment that prevents cross-reactivity.

Quantitative Data: Waste Segregation Strategy

Proper segregation is the cornerstone of chemical waste management. All waste containing 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine must be characterized and separated according to the solvent matrix it is dissolved in[3].

Table 1: Waste Segregation and Compatibility Matrix

Waste Stream Category	Physical State	Primary Hazards	Incompatible Materials	Approved Container	Max Accumulation
Solid Consumables	Solid (Powder, Vials, Tips)	Toxic, Irritant	Strong oxidizers	Double-bagged in HDPE	90 Days
Aqueous Base Waste	Liquid (Water-based)	Corrosive (pH > 8), Toxic	Inorganic acids, Halogens	HDPE Plastic or Glass	90 Days
Non-Halogenated Organic	Liquid (e.g., MeOH, EtOAc)	Flammable, Toxic	Acids, Oxidizers	Amber Glass or Metal	90 Days
Halogenated Organic	Liquid (e.g., DCM, CHCl3​ )	Toxic, Environmental Hazard	Alkali metals, Strong bases	Amber Glass	90 Days

Step-by-Step Operational Workflows

Protocol A: Routine Liquid Waste Disposal (Fume Hood Operations)

Causality: Liquid waste must be correctly assigned to prevent the formation of pressurized gas or exothermic heat in sealed carboys.

• Characterize the Matrix: Determine if the 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine is dissolved in an aqueous buffer, a halogenated solvent, or a non-halogenated solvent.

• Verify Container Compatibility: Ensure the receiving waste carboy is chemically compatible (e.g., do not use metal containers for aqueous basic waste, as amines can be corrosive to certain alloys like copper or zinc).

• Transfer the Waste: Using a dedicated funnel, slowly pour the waste into the designated "Nitrogenous Organic Base" carboy.

• Cap and Log: Immediately cap the container to prevent the release of volatile amine vapors. Log the estimated mass of the compound added on the hazardous waste manifest.

Protocol B: Self-Validating Spill Response & Decontamination

Causality: Primary amines leave basic residues that can cause severe skin irritation and contaminate future experiments. Using combustible absorbents (like sawdust) is a fire hazard due to potential exothermic reactions[4].

• Isolate & Absorb: Isolate the spill area. Cover the liquid spill with an inert, siliceous absorbent such as dry sand or vermiculite.

• Collect: Sweep the saturated absorbent using a non-sparking tool and place it into a wide-mouth HDPE solid waste container.

• Neutralizing Wash: Wash the contaminated surface with a mildly acidic decontamination solution (e.g., 5% citric acid or dilute acetic acid) to protonate the residual amine, rendering it water-soluble.

• Self-Validation Step: Swab the cleaned surface with a moistened pH indicator strip.

  • If pH > 7.5: Amine residue remains. Repeat the acidic wash.

  • If pH ~ 7.0: The decontamination is validated. Wipe dry with paper towels and dispose of them as solid hazardous waste.

Protocol C: Final Institutional Disposal

• Labeling: Ensure all containers are explicitly labeled with the full chemical name (no abbreviations) and the EPA hazard characteristics (Toxic, Irritant)[5].

• EHS Transfer: Transfer the sealed containers to your institution's Satellite Accumulation Area (SAA). The Environmental Health and Safety (EHS) department will contract a licensed facility to perform high-temperature incineration (>1000°C) , which safely destroys the pyridine ring and utilizes scrubbers to capture any resulting nitrogen oxides ( NOx​ ).

Waste Disposal Decision Logic

The following diagram illustrates the critical decision pathways for segregating 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine waste streams to ensure EPA compliance and laboratory safety.

Decision logic for the segregation and disposal of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine waste.

Sources

• 1. uwaterloo.ca [uwaterloo.ca]
• 2. eCFR :: 40 CFR 261.24 -- Toxicity characteristic. [ecfr.gov]
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• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Comprehensive Safety and Handling Guide for 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine

This guide provides essential safety protocols and operational directives for the handling, storage, and disposal of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine. As a substituted pyridine derivative and a primary amine, this compound requires stringent safety measures to mitigate potential hazards.[1] This document is intended for researchers, scientists, and drug development professionals. A thorough risk assessment should be conducted before commencing any work with this chemical.

Hazard Assessment and Core Principles

Core Handling Principles:

• Engineering Controls First: The primary method of exposure control must be engineering solutions. All work must be conducted in a properly functioning and certified laboratory chemical fume hood.[3][6]

• Minimize Exposure: Adhere to procedures that minimize the generation of aerosols or dust.

• Contamination Prevention: Avoid all direct contact with the chemical. Do not eat, drink, or smoke in laboratory areas.[2][7]

• Preparedness: Be fully aware of emergency procedures, including spill cleanup and first aid, before beginning work.

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive PPE strategy is critical. The following table outlines the minimum required PPE for handling this compound.

Protection Type	Recommended PPE	Specifications & Rationale
Hand Protection	Chemical-resistant gloves	Material: Butyl rubber or nitrile rubber gloves are recommended for handling pyridine derivatives.[6][8] Always check the manufacturer's glove compatibility chart. Practice: Double-gloving is recommended. Inspect gloves for any signs of degradation or punctures before and during use. Change gloves immediately if contaminated.
Eye & Face Protection	Safety Goggles & Face Shield	Type: Chemical splash goggles that provide a complete seal around the eyes are the minimum requirement.[2][9] A face shield must be worn over goggles when there is a significant risk of splashes.[2] Contact lenses should not be worn.[2]
Respiratory Protection	Engineering Controls / Respirator	Primary: All handling of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine must occur within a certified chemical fume hood to minimize inhalation exposure.[6][9] Secondary: For spill cleanup or in cases of ventilation failure, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.[3][6] Note: Respirator use requires enrollment in a respiratory protection program, including medical clearance and fit testing.[6]
Protective Clothing	Laboratory Coat / Chemical Apron	A fully-buttoned laboratory coat is mandatory to protect skin and street clothing.[9] For procedures with a higher risk of splashes, a chemical-resistant apron worn over the lab coat is advised.
Foot Protection	Closed-toe Shoes	Sturdy, closed-toe shoes are required to protect against spills and falling objects.[9]

Operational Workflow: A Step-by-Step Guide

Adhering to a structured workflow is essential for minimizing risk. The following diagram illustrates the key procedural stages for safely handling 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine.

Caption: A workflow for the safe handling of 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine.

Special Handling Procedures:

• Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area designated for flammable and toxic materials.[6][8] Keep it segregated from incompatible materials such as strong oxidizing agents and acids.[6] Protect from ignition sources.[6][8]

• Static Discharge: For transfers, especially of larger quantities, use spark-proof tools and ensure containers are properly grounded and bonded to prevent static electricity discharge, a potential ignition source for flammable pyridine derivatives.[3][4][10]

Emergency Procedures: Spill and Exposure Management

Accidents require immediate and correct responses.

Spill Response

• Small Spill (in fume hood):

  • Ensure you are wearing appropriate PPE.[6]

  • Contain the spill with an inert absorbent material such as sand, vermiculite, or diatomaceous earth.[8][11]

  • Carefully collect the absorbed material using non-sparking tools and place it into a sealed, properly labeled container for hazardous waste disposal.[10][11]

  • Decontaminate the spill area.

• Large Spill (or any spill outside a fume hood):

  • Evacuate the immediate area and alert colleagues.[6][11]

  • Remove all ignition sources.[11]

  • Contact your institution's Environmental Health and Safety (EHS) office or emergency response team immediately.[11]

  • Prevent entry into the area until it is deemed safe by trained personnel.

First Aid Measures

Exposure Route	Immediate Action
Skin Contact	Immediately remove all contaminated clothing.[7] Wash the affected area with copious amounts of soap and water for at least 15 minutes.[12] Seek medical attention if irritation persists.[12]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes at an emergency eyewash station, occasionally lifting the upper and lower eyelids.[6] Remove contact lenses if present and easy to do.[7] Seek immediate medical attention.[6]
Inhalation	Move the person to fresh air and keep them comfortable for breathing.[6][7] If not breathing, give artificial respiration. Seek immediate medical attention.[13]
Ingestion	Do NOT induce vomiting.[4] Rinse the mouth thoroughly with water.[7] Never give anything by mouth to an unconscious person.[4] Seek immediate medical attention.[13]

Waste Disposal Plan

All waste containing 4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine must be treated as hazardous waste.

• Waste Segregation:

  • Solid Waste: Collect waste solids and contaminated absorbent materials in a clearly labeled, sealable, and compatible waste container.[11]

  • Liquid Waste: Collect liquid waste in a separate, compatible container. Do not mix with other waste streams unless compatibility is verified.[11]

  • Contaminated PPE: Used gloves, disposable lab coats, and other contaminated items should be placed in a designated hazardous waste bag.[9]

• Disposal Protocol:

  • Labeling: All waste containers must be accurately labeled with "Hazardous Waste," the full chemical name "4-(5-Ethoxypyridin-3-yl)but-3-en-1-amine," and appropriate hazard warnings.[9][11]

  • Storage: Store waste containers in a designated, secure secondary containment area.

  • Disposal: Arrange for pickup and disposal through your institution's EHS office or a licensed hazardous waste disposal company.[8] The primary recommended disposal method for pyridine-based waste is high-temperature incineration.[11][14] Never dispose of this chemical down the drain.[8]

References

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. Available from: [Link]

• Agency for Toxic Substances and Disease Registry. (1992). PRODUCTION, IMPORT, USE, AND DISPOSAL of Pyridine. Available from: [Link]

• New Jersey Department of Health. Pyridine Hazardous Substance Fact Sheet. Available from: [Link]

• Washington State University. Pyridine Standard Operating Procedure. Available from: [Link]

• Lab Alley. Pyridine Safety Data Sheet. Available from: [Link]

• PubChem. (E)-4-(5-ethoxy-3-pyridinyl)-N-methylbut-3-en-1-amine. National Center for Biotechnology Information. Available from: [Link]

• Angene Chemical. (2025, April 6). Safety Data Sheet for 6-(1H-Imidazol-1-yl)pyridin-3-amine. Available from: [Link]

• NextSDS. 3-Buten-1-amine,4-(5-ethoxy-3-pyridinyl)-N-methyl-,(3E)-(9CI). Available from: [Link]

• 3M. (2024, September 19). Safety Data Sheet for a multi-part product. Available from: [Link]

• University of the Sciences in Philadelphia. (2005). Principles of Drug Action 1, Spring 2005, Amines. Available from: [Link]

• PubChem. 3-Ethenylpent-4-en-1-amine. National Center for Biotechnology Information. Available from: [Link]

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